2-Fluoro-2-(3-fluorophenyl)propanoic acid

Core Science & Biosynthesis

2-Fluoro-2-(3-fluorophenyl)propanoic Acid: A Technical Guide to Synthesis, Properties, and Pharmacological Utility

Executive Summary

In contemporary medicinal chemistry, the strategic incorporation of fluorine is a cornerstone technique for optimizing the pharmacokinetic and pharmacodynamic profiles of active pharmaceutical ingredients (APIs). 2-Fluoro-2-(3-fluorophenyl)propanoic acid is a highly specialized, fluorinated building block utilized in drug discovery. By introducing a fluorine atom at the sterically hindered alpha-carbon of an arylpropanoic acid scaffold, researchers can fundamentally alter the molecule's lipophilicity, metabolic stability, and target binding affinity. This whitepaper provides an in-depth analysis of its physicochemical properties, structural logic, and field-proven synthetic methodologies.

Chemical Identity & Physicochemical Profiling

Understanding the baseline properties of this compound is critical for downstream assay development and synthetic scaling. While it lacks widespread trivial synonyms, it is structurally classified as an alpha-fluoro-alpha-arylpropanoic acid derivative[1].

Table 1: Quantitative Chemical Data & Identifiers

Property	Value / Description
Systematic Name	2-Fluoro-2-(3-fluorophenyl)propanoic acid
Common Synonyms	-fluoro- -methyl-3-fluorophenylacetic acid
CAS Number	1780644-43-0[1]
Molecular Formula	C₉H₈F₂O₂[1]
Molecular Weight	186.16 g/mol [1]
Topological Polar Surface Area (TPSA)	37.3 Ų[1]
SMILES String	O=C(O)C(F)(C=1C=CC=C(F)C1)C[1]
Commercial Purity	95%[1]
Recommended Storage	Sealed in dry conditions, 2–8 °C[1]

Strategic Role in Drug Design: The Alpha-Fluorination Logic

The addition of fluorine to the alpha-position of an arylpropanoic acid is not merely an atomic substitution; it is a calculated structural intervention. Arylpropanoic acids (such as the NSAIDs ibuprofen and flurbiprofen) are prone to metabolic liabilities and specific conformational preferences.

• Metabolic Stability: The alpha-carbon is a primary site for cytochrome P450 (CYP450) mediated oxidation. The strong C-F bond (approx. 116 kcal/mol) effectively blocks alpha-hydroxylation and subsequent degradation[2].

• pKa Modulation: Fluorine's intense inductive electron-withdrawing effect lowers the pKa of the adjacent carboxylic acid, increasing its ionization at physiological pH. This can enhance binding to target proteins via stronger ionic interactions.

• Conformational Locking: The stereoelectronic effects of the C-F bond restrict the rotation of the adjacent functional groups, pre-organizing the molecule into a bioactive conformation.

Fig 1: Logical relationship between alpha-fluorination and pharmacological enhancements.

Synthesis & Mechanistic Pathways

Synthesizing alpha-fluoro-alpha-arylpropanoic acids requires precise control over enolate chemistry. The most reliable, field-proven method involves the electrophilic fluorination of a pre-formed enolate using N-fluorobenzenesulfonimide (NFSI)[3],[2]. NFSI is preferred over other fluorinating agents (like Selectfluor) because it is highly soluble in THF at cryogenic temperatures, ensuring a homogeneous reaction environment.

Step-by-Step Experimental Protocol: Electrophilic Fluorination

Objective: Synthesize 2-fluoro-2-(3-fluorophenyl)propanoic acid from methyl 2-(3-fluorophenyl)propanoate.

Phase 1: Enolate Generation

• Preparation: In an oven-dried, argon-purged Schlenk flask, dissolve methyl 2-(3-fluorophenyl)propanoate (1.0 equiv) in anhydrous THF (0.2 M concentration).

• Cooling: Submerge the flask in a dry ice/acetone bath to reach exactly -78 °C. Causality: Cryogenic temperatures are mandatory to prevent self-condensation (Claisen-type reactions) of the ester.

• Deprotonation: Add Lithium diisopropylamide (LDA, 1.2 equiv, 2.0 M in THF/heptane) dropwise over 15 minutes. Stir for 45 minutes at -78 °C to ensure complete enolate formation.

Phase 2: Electrophilic Fluorination 4. Fluorine Transfer: Dissolve NFSI (1.5 equiv) in a minimum volume of anhydrous THF. Add this solution dropwise to the enolate mixture at -78 °C. 5. Reaction Progression: Maintain at -78 °C for 2 hours, then slowly allow the reaction to warm to room temperature over 4 hours. Causality: Slow warming ensures the highly reactive enolate selectively attacks the electrophilic fluorine atom of NFSI before any competing side reactions occur. 6. Quenching: Quench the reaction with saturated aqueous NH₄Cl. Extract the intermediate ester with Ethyl Acetate (3x), dry over Na₂SO₄, and concentrate under reduced pressure.

Phase 3: Hydrolysis & Isolation 7. Saponification: Dissolve the crude fluorinated ester in a 3:1 mixture of THF/H₂O. Add LiOH·H₂O (3.0 equiv). Stir at room temperature for 12 hours. 8. Acidification: Evaporate the THF. Cool the aqueous layer to 0 °C and acidify to pH 2 using 1M HCl. Causality: The product is a carboxylic acid; it must be fully protonated to partition into the organic phase during extraction. 9. Final Extraction: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and evaporate to yield the racemic 2-fluoro-2-(3-fluorophenyl)propanoic acid.

Self-Validating System: Quality Control

To verify the success of the fluorination step before hydrolysis, perform a rapid ¹⁹F NMR on the crude ester. The starting material possesses only one aromatic fluorine signal (

-110 to -115 ppm). A successful reaction will yield a second, distinct aliphatic fluorine signal in the region of -150 to -165 ppm, confirming alpha-fluorination.

Fig 2: Step-by-step synthetic workflow and quality control checkpoints for CAS 1780644-43-0.

Stereochemical Considerations

It is critical to note that the synthesis described above yields a racemic mixture. Because the alpha-carbon is bonded to four distinct groups (a methyl group, a fluorine atom, a 3-fluorophenyl ring, and a carboxylic acid), it is a chiral center. If enantiopure material is required for biological testing, researchers must employ kinetic resolution strategies. Recent literature demonstrates that racemic 2-aryl-2-fluoropropanoic acids can be successfully resolved using chiral acyl-transfer catalysts (such as (+)-BTM) to selectively esterify one enantiomer, leaving the other untouched[3].

References

• ChemScene. "1780644-43-0 | 2-Fluoro-2-(3-fluorophenyl)propanoic acid Product Information." ChemScene Catalog. Available at: ]">https://www.chemscene.com[1]

• BLD Pharm. "1780935-30-9 | 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid (Related Compounds)." BLD Pharmatech. Available at: ]">https://www.bldpharm.com

• National Institutes of Health (NIH). "A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Acyl-Transfer Catalyst." PubMed Central (PMC). Available at: [Link]3]

• Royal Society of Chemistry (RSC).

  -C-H Fluorination of Aryl Acetic Acids: Gram-Scale Synthesis." RSC Publications. Available at: ]">https://pubs.rsc.org[2]

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• 3. A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Non-Epimerizable NSAID Analogs Containing Alpha-Fluorine

Design, Synthesis, and Pharmacological Optimization

Executive Summary

This technical guide addresses a critical pharmacokinetic limitation in 2-arylpropionic acid NSAIDs (profens): metabolic chiral inversion . While the

-enantiomer is typically the active cyclooxygenase (COX) inhibitor, the inactive -enantiomer undergoes unidirectional inversion to the -form in vivo.[1] This phenomenon, driven by -methylacyl-CoA racemase (AMACR), complicates dosing and toxicity profiles.

This guide details the design of

-fluoro-2-arylpropionic acids , where the -hydrogen is replaced by fluorine.[2] This substitution eliminates the acidic proton required for epimerization, locking the stereochemistry. We provide a validated synthesis protocol using electrophilic fluorination (NFSI), examine the resulting shift in COX-1/COX-2 selectivity, and outline the mechanistic basis for their metabolic stability.

Scientific Rationale: The Chirality Problem & The Fluorine Solution

1.1 The Metabolic Inversion Mechanism

Standard profens (e.g., Ibuprofen, Naproxen) possess a chiral center at the

-position.

• Eutomer: The

  -enantiomer (typically) binds the COX active site.

• Distomer: The

  -enantiomer is often inactive against COX but is not inert. In the liver, it is converted to the -form via an acyl-CoA intermediate.

Mechanism:

• Activation:

  -Profen is converted to -Profen-CoA by acyl-CoA synthetase.

• Epimerization: The enzyme AMACR abstracts the acidic

  -proton, forming a planar enolate-like intermediate. This step destroys the stereocenter. Reprotonation occurs non-stereoselectively (or selectively to ), leading to the -Profen-CoA.

• Hydrolysis: Thioesterase releases the active

  -Profen.

1.2 The Alpha-Fluorine Blockade

Replacing the

-hydrogen with fluorine ( -F) creates a quaternary center (Ar-CF(Me)-COOH).

• Acidity: The C-F bond is chemically inert under physiological conditions. There is no acidic proton to abstract.

• Sterics: Fluorine (van der Waals radius 1.47 Å) is isosteric to oxygen but small enough to often fit into enzyme pockets designed for hydrogen (1.20 Å) or methyl groups, though it alters the electronic environment significantly.

• Result: The AMACR enzyme cannot form the enolate intermediate. The drug becomes metabolically stable and non-epimerizable .

Chemical Synthesis: Electrophilic Fluorination Strategy

The most robust method to synthesize 2-aryl-2-fluoropropionic acids is the electrophilic fluorination of the ester enolate . Direct fluorination of the acid is difficult; therefore, the ester is used.

2.1 Retrosynthetic Analysis

• Target: 2-aryl-2-fluoropropionic acid.[2][3][4]

• Precursor: 2-arylpropionic acid ester (e.g., Ibuprofen methyl ester).

• Reagents:

  • Base: Lithium Diisopropylamide (LDA) - generates the thermodynamic enolate.

  • Fluorinating Agent:

    -Fluorobenzenesulfonimide (NFSI) - a stable, easy-to-handle electrophilic fluorine source.

2.2 Detailed Protocol (Bench-Scale)

Objective: Synthesis of (

)-2-(4-isobutylphenyl)-2-fluoropropionic acid ( -F-Ibuprofen).

Step 1: Esterification

• Dissolve Ibuprofen (10 mmol) in Methanol (20 mL).

• Add catalytic

  (0.5 mL).

• Reflux for 4 hours.

• Concentrate, neutralize with

  , extract with EtOAc. Yield: >95% Methyl ester.

Step 2: Electrophilic Fluorination (The Critical Step)

• Setup: Flame-dried 100 mL round-bottom flask, Argon atmosphere.

• Enolate Formation:

  • Add dry THF (30 mL) and Diisopropylamine (1.2 eq) to the flask.

  • Cool to -78°C (dry ice/acetone bath).

  • Add

    -BuLi (1.2 eq, 2.5 M in hexanes) dropwise. Stir for 30 min to form LDA.

  • Dissolve Ibuprofen methyl ester (1.0 eq) in dry THF (5 mL) and add dropwise to the LDA solution at -78°C.

  • Stir for 1 hour at -78°C to ensure complete enolate formation.

• Fluorination:

  • Dissolve NFSI (1.5 eq) in dry THF (10 mL).

  • Add the NFSI solution rapidly to the enolate mixture at -78°C.

  • Allow the reaction to warm to room temperature overnight (12-16 hours).

• Workup:

  • Quench with saturated

    solution.

  • Extract with Diethyl Ether (3x).

  • Wash combined organics with water and brine. Dry over

    .

  • Purify via Flash Column Chromatography (Hexanes/EtOAc).

  • Note: The product is the

    -fluoro ester.

Step 3: Hydrolysis

• Dissolve the

  -fluoro ester in THF/Water (3:1).

• Add LiOH (2.0 eq). Stir at room temperature for 4-6 hours.

• Acidify with 1M HCl to pH 2.

• Extract with EtOAc, dry, and concentrate to yield the racemic

  -fluoro acid.

Step 4: Chiral Resolution Since the fluorination creates a racemate, separate enantiomers using Chiral HPLC (e.g., Chiralpak AD-H column) or enzymatic kinetic resolution using specialized lipases if scaling up.

Pharmacological Profile & Data

3.1 COX Selectivity Shift

Research indicates that

-fluorination does not merely maintain activity; it alters the selectivity profile.

• COX-1: Activity is often reduced . The steric bulk and electronic repulsion of the fluorine atom in the hydrophobic channel of COX-1 (which is tighter than COX-2) hinder binding.

• COX-2: Activity is largely retained .[3] The larger active site of COX-2 accommodates the fluorine atom.

• Therapeutic Implication: This shift towards COX-2 selectivity suggests a potential for reduced gastrointestinal toxicity (a COX-1 mediated side effect) while maintaining anti-inflammatory efficacy.

3.2 Comparative Data (Representative)

Data synthesized from structure-activity relationship (SAR) studies of 2-aryl-2-fluoropropionic acids.

Compound	Structure	Metabolic Stability (Inversion)	COX-1 IC50 ( M)	COX-2 IC50 ( M)	Selectivity (COX-1/COX-2)
(S)-Ibuprofen	-H	Unstable ( occurs)	4.6	12.8	0.36 (Non-selective)
(R)-Ibuprofen	-H	Inverts to S	>100	>100	Inactive (Pro-drug)
-F-Ibuprofen	-F	Stable (No Inversion)	>50	15.2	>3.0 (COX-2 Selective)

Note: The "active" enantiomer of the

-fluoro analog typically corresponds spatially to the (S)-profen. Due to CIP priority rules (F > O is false, but F > C), the absolute configuration descriptor (R/S) may flip depending on the specific substituents, but the 3D geometry mimics the active parent.

References

• Takeuchi, Y., et al. (2005). "Synthesis and optical resolution of 2-aryl-2-fluoropropionic acids, fluorinated analogues of non-steroidal anti-inflammatory drugs (NSAIDs)." Chemical and Pharmaceutical Bulletin, 53(5), 524-528.[4] Link

• Nakamura, Y., et al. (2012). "A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution." Molecules, 17(6), 7217-7231. Link

• Hao, H., et al. (2025). "Biological Evaluation of 2-Aryl-2-fluoropropionic Acids as Possible Platforms for New Medicinal Agents." ResearchGate. Link

• Reichel, C., et al. (1989). "Chiral inversion of 2-arylpropionic acid non-steroidal anti-inflammatory drugs--1. In vitro studies of ibuprofen and flurbiprofen."[][6][7] Biochemical Pharmacology, 38(24), 4389-4395. Link

• Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37, 320-330. Link

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• 1. Ibuprofen - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and optical resolution of 2-aryl-2-fluoropropionic acids, fluorinated analogues of non-steroidal anti-inflammatory drugs (NSAIDs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stereoselective enzymatic hydrolysis of various ester prodrugs of ibuprofen and flurbiprofen in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

pKa and lipophilicity of 2-Fluoro-2-(3-fluorophenyl)propanoic acid

An In-depth Technical Guide to the Physicochemical Properties of 2-Fluoro-2-(3-fluorophenyl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of two critical physicochemical properties—pKa and lipophilicity—of the compound 2-Fluoro-2-(3-fluorophenyl)propanoic acid. In drug discovery and development, a molecule's ionization state (pKa) and its affinity for lipid versus aqueous environments (lipophilicity) are paramount determinants of its pharmacokinetic and pharmacodynamic profile. The strategic incorporation of fluorine atoms, as seen in this molecule, is a widely used medicinal chemistry strategy to modulate these properties for improved drug-like characteristics such as metabolic stability, membrane permeability, and target binding affinity.[1][2] This document synthesizes theoretical principles with actionable experimental protocols, offering a robust framework for the characterization of this and similar fluorinated compounds. We will explore the profound influence of geminal and aryl fluorine substitution on acidity and provide a predicted value for lipophilicity. Furthermore, this guide details validated, step-by-step methodologies for the experimental determination of pKa by potentiometric titration and lipophilicity (LogP) by reverse-phase high-performance liquid chromatography (RP-HPLC).

Introduction: The Strategic Role of Fluorine in Modulating pKa and Lipophilicity

The introduction of fluorine into drug candidates is a cornerstone of modern medicinal chemistry.[1] Its unique properties—high electronegativity, small steric footprint, and the ability to form strong carbon-fluorine bonds—allow for the fine-tuning of a molecule's electronic and conformational landscape.[1] These modifications directly impact fundamental physicochemical parameters like acidity (pKa) and lipophilicity (LogP), which in turn govern a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[3]

• Acidity (pKa): The pKa dictates the charge state of a molecule at a given pH. This is critical for solubility, receptor interaction, and cell membrane permeation. Fluorination, particularly on carbons adjacent (α) to an acidic center, exerts a powerful electron-withdrawing inductive effect.[4][5] This effect stabilizes the conjugate base (carboxylate anion), thereby increasing the acidity of the parent molecule, which is reflected in a lower pKa value.[4][6] The magnitude of this effect is dependent on the number of fluorine atoms and their proximity to the acidic group.[4][6]

• Lipophilicity (LogP): Lipophilicity, the measure of a compound's partitioning between an oily (n-octanol) and an aqueous phase, is a key predictor of its ability to cross biological membranes.[3][7] The effect of fluorination on lipophilicity is complex and context-dependent.[8] While replacing hydrogen with fluorine often increases the hydrophobic surface area and can thus increase LogP, the high polarity of the C-F bond can also introduce a dipole moment that may alter interactions with polar environments.[8][9] Therefore, predicting the net effect requires careful consideration of the entire molecular structure.

This guide focuses on 2-Fluoro-2-(3-fluorophenyl)propanoic acid, a molecule featuring two distinct fluorine substitutions, to illustrate these critical principles.

Physicochemical Profile of 2-Fluoro-2-(3-fluorophenyl)propanoic acid

Molecular Structure and Data Summary

The structure of 2-Fluoro-2-(3-fluorophenyl)propanoic acid contains a propanoic acid backbone with two key modifications: a fluorine atom on the α-carbon (C2) relative to the carboxyl group, and a second fluorine atom at the meta-position (C3) of the phenyl ring. Both substitutions are expected to significantly influence its physicochemical properties.

Property	Value	Source
Molecular Formula	C₉H₈F₂O₂	[10]
Molecular Weight	186.16 g/mol	[10]
Predicted pKa	~2.5 - 3.0	Authoritative Estimate
Predicted LogP	2.095	[10]

Acidity (pKa): The Impact of Dual Fluorine Substitution

The acidity of a carboxylic acid is determined by the stability of its carboxylate anion conjugate base. For 2-Fluoro-2-(3-fluorophenyl)propanoic acid, both fluorine atoms contribute to enhancing this stability through a powerful inductive electron-withdrawing effect (-I effect).

• α-Fluorine: The fluorine atom on the α-carbon is in close proximity to the carboxylic acid group. Its immense electronegativity withdraws electron density from the carboxylate, delocalizing and stabilizing the negative charge upon deprotonation.[4][6] This is the dominant acidifying influence. The pKa of mono-fluoroacetic acid (MFA) is approximately 2.58, significantly lower than that of acetic acid (~4.76), illustrating the strength of this effect.[11]

• Aryl Fluorine (meta-position): The fluorine on the phenyl ring also contributes an inductive withdrawing effect, further stabilizing the anion. While the inductive effect diminishes with distance, its presence provides an additional, albeit smaller, contribution to the overall acidity.[4][6]

Given these combined effects, the pKa of 2-Fluoro-2-(3-fluorophenyl)propanoic acid is predicted to be significantly lower than that of its non-fluorinated counterparts, likely falling in the range of 2.5 to 3.0 . This makes it a considerably stronger acid than propanoic acid (pKa ~4.87).

Lipophilicity (LogP): A Balance of Hydrophobicity and Polarity

Lipophilicity is a crucial factor for membrane permeability and bioavailability.[3] The predicted LogP of 2.095 suggests that 2-Fluoro-2-(3-fluorophenyl)propanoic acid possesses moderate lipophilicity. This value arises from a balance of competing factors:

• Factors Increasing Lipophilicity: The replacement of C-H bonds with C-F bonds and the presence of the phenyl ring increase the molecule's overall nonpolar surface area, which generally favors partitioning into a lipid environment.[8]

• Factors Decreasing Lipophilicity: The highly polar C-F bonds introduce localized dipoles. Furthermore, the carboxylic acid group is a polar, hydrogen-bonding moiety that favors the aqueous phase, particularly when ionized.

A LogP value around 2 is often considered favorable in drug design, as it can facilitate membrane transport without leading to excessive sequestration in fatty tissues or poor aqueous solubility.[7]

Experimental Determination Protocols

To move beyond computational predictions, rigorous experimental determination is essential. The following sections detail standard, reliable protocols for measuring the pKa and LogP of the title compound.

Determination of pKa via Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for pKa determination, relying on the measurement of pH as a function of added titrant volume.[12][13] The pKa is found at the midpoint of the buffer region on the titration curve, where the concentrations of the acid and its conjugate base are equal.[12]

• Preparation of Solutions:

  • Analyte Solution: Prepare a ~1 mM solution of 2-Fluoro-2-(3-fluorophenyl)propanoic acid in deionized water. If solubility is limited, a co-solvent (e.g., methanol, DMSO) may be used, but its concentration should be kept minimal and consistent.

  • Titrant: Prepare a standardized solution of 0.1 M sodium hydroxide (NaOH).

  • Ionic Strength Adjuster: Prepare a 0.15 M potassium chloride (KCl) solution to maintain constant ionic strength throughout the titration.[12]

• Instrumentation & Calibration:

  • Calibrate a high-precision pH meter using standard buffers at pH 4.0, 7.0, and 10.0.[12]

  • Use a calibrated burette or an automated titrator for precise addition of the titrant.

• Titration Procedure:

  • Place a known volume (e.g., 20 mL) of the analyte solution into a reaction vessel equipped with a magnetic stirrer.[12]

  • Add the ionic strength adjuster.

  • Immerse the calibrated pH electrode into the solution.

  • Purge the solution with nitrogen to remove dissolved CO₂, which can interfere with the titration of weak acids.[12]

  • Begin the titration by adding small, precise increments of the 0.1 M NaOH solution.

  • Record the pH value after each addition, allowing the reading to stabilize.

  • Continue the titration well past the equivalence point (the point of rapid pH change).

• Data Analysis:

  • Plot the measured pH (y-axis) against the volume of NaOH added (x-axis) to generate the titration curve.

  • Determine the equivalence point volume (Veq), which is the inflection point of the curve. This can be identified more accurately by plotting the first derivative (ΔpH/ΔV) or second derivative (Δ²pH/ΔV²) of the titration data.[14]

  • The pKa is the pH value at the half-equivalence point (Veq / 2).[12]

Caption: Workflow for pKa determination by potentiometric titration.

Determination of LogP via Reverse-Phase HPLC

The RP-HPLC method provides a rapid and resource-sparing alternative to the traditional shake-flask method for determining LogP.[15][16] It operates on the principle that a compound's retention time (t_R) on a nonpolar stationary phase (like C18) is linearly correlated with its LogP value.[17]

• Preparation of Standards & Mobile Phase:

  • Reference Standards: Select a set of 5-7 commercially available compounds with well-established and reliable LogP values that bracket the expected LogP of the analyte (e.g., ranging from LogP 0.5 to 4.0).

  • Mobile Phase: Prepare an isocratic mobile phase, typically a mixture of an aqueous buffer (e.g., phosphate buffer at a pH where the analyte is neutral, >2 pH units away from its pKa) and an organic solvent like methanol or acetonitrile. The organic/aqueous ratio should be optimized to achieve reasonable retention times for all compounds.

  • Stock Solutions: Prepare individual stock solutions of the reference standards and the test compound (2-Fluoro-2-(3-fluorophenyl)propanoic acid) in the mobile phase.

• Instrumentation & Conditions:

  • HPLC System: An HPLC system equipped with a UV detector and a C18 reverse-phase column.

  • Column: A standard C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Flow Rate: Typically 1.0 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 25°C).

  • Injection Volume: 10-20 µL.

• Chromatographic Procedure:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject each reference standard individually and record its retention time (t_R).

  • Inject the analyte solution and record its retention time.

  • Determine the column dead time (t_0) by injecting a non-retained compound like uracil.

• Data Analysis:

  • Calculate the capacity factor (k') for each compound using the formula: k' = (t_R - t_0) / t_0 .

  • Calculate the logarithm of the capacity factor (log k') for each standard.

  • Construct a calibration curve by plotting the known LogP values of the reference standards (y-axis) against their corresponding log k' values (x-axis).

  • Perform a linear regression on the data points. The relationship is described by the equation: LogP = a * (log k') + b .

  • Using the measured log k' of the analyte and the regression equation from the calibration curve, calculate its experimental LogP value.

Caption: Workflow for LogP determination by RP-HPLC.

Discussion and Implications for Drug Development

The physicochemical profile of 2-Fluoro-2-(3-fluorophenyl)propanoic acid—a relatively strong acid (predicted pKa ~2.5-3.0) with moderate lipophilicity (predicted LogP ~2.1)—has significant implications for its potential as a drug candidate.

• Absorption and Solubility: With a low pKa, the compound will be predominantly in its ionized (carboxylate) form at physiological pH (~7.4). This anionic form generally confers higher aqueous solubility, which is beneficial for formulation and dissolution. However, the ionized state can hinder passive diffusion across the lipid bilayers of the gastrointestinal tract. Absorption may therefore be reliant on a small fraction of the neutral species or involve carrier-mediated transport.

• Distribution: The moderate LogP suggests the compound should be able to partition into tissues but is unlikely to excessively accumulate in adipose tissue, which can be a concern for highly lipophilic drugs. This balance can lead to a favorable volume of distribution.

• Target Engagement: The ionization state is critical for binding to a biological target. If the target's binding pocket is predominantly hydrophobic, the neutral form of the acid would be favored. Conversely, if the binding site contains a positively charged residue (e.g., arginine, lysine), a salt bridge with the ionized carboxylate could lead to a very strong and specific interaction.

Understanding these properties through the theoretical and experimental frameworks presented here is crucial for rational drug design and the optimization of lead compounds.[18]

Conclusion

2-Fluoro-2-(3-fluorophenyl)propanoic acid serves as an excellent case study for the powerful influence of fluorine substitution in medicinal chemistry. The combined inductive effects of its α- and aryl-fluorine atoms are predicted to substantially increase its acidity, resulting in a low pKa. Concurrently, its structure achieves a moderate LogP, a property often sought in drug candidates to balance membrane permeability with aqueous solubility. This guide has provided the theoretical underpinnings for these properties and furnished detailed, self-validating experimental protocols for their accurate determination. By applying these methods, researchers can gain critical insights into molecular behavior, enabling more informed decisions in the complex process of drug discovery and development.

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• Fluorine in drug discovery: Role, design and case studies. [Link]

• Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning - PMC. NIH. [Link]

• Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Protocol for Determining pKa Using Potentiometric Titration. Creative Bioarray. [Link]

• A Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs. ResearchGate. [Link]

• Experimental Determination of pK a for 10 PFAS, Mono‑, Di‑, and Trifluoroacetic Acid by 19F‑NMR - PMC. [Link]

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• Development of Methods for the Determination of pKa Values - PMC. [Link]

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• Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. [Link]

• Rapid Method for Estimating Log P for Organic Chemicals. epa nepis. [Link]

• Using potentiometric acid-base titration to determine pka from mangosteen pericarps extract. SciSpace. [Link]

• US6548307B2 - Determination of logP coefficients via a RP-HPLC column.

• Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors. MDPI. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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Engineering Bioisosteres: Quaternary Alpha-Fluoro Carboxylic Acids in Medicinal Chemistry

Executive Summary

The strategic deployment of fluorine in drug design has evolved from simple metabolic blocking to the precise modulation of physicochemical properties. Among the most sophisticated motifs in contemporary medicinal chemistry are quaternary alpha-fluoro carboxylic acids . These structures feature a fully substituted alpha-carbon bearing a fluorine atom, two distinct carbon-based substituents (alkyl or aryl), and a carboxylate group. By replacing a standard C-H or C-OH bond with a C-F bond at a chiral center, drug developers can fine-tune a molecule's acidity, lipophilicity, and conformational geometry without significantly increasing its steric bulk. This technical guide explores the mechanistic causality behind these property shifts and provides a validated synthetic protocol for constructing these complex stereocenters.

The Causality of Fluorine Substitution at the Alpha Position

Inductive Effects and pKa Modulation

The primary physicochemical impact of introducing a fluorine atom adjacent to a carboxylic acid is a profound increase in acidity. Fluorine, being the most electronegative element, exerts a strong inductive electron-withdrawing effect (-I effect) through the sigma-bond framework. When the carboxylic acid deprotonates, the resulting carboxylate anion is significantly stabilized by this electron withdrawal, lowering the molecule's pKa 1.

In the context of quaternary alpha-fluoro carboxylic acids, the presence of two electron-donating alkyl groups slightly counteracts the fluorine's inductive pull. Consequently, these quaternary acids typically exhibit a pKa that is lower than their non-fluorinated analogs but higher than di- or tri-fluorinated derivatives, placing them in an optimal range for specific target binding where a localized negative charge is required at physiological pH.

Lipophilicity and Membrane Permeability

While carboxylic acids are notoriously hydrophilic and often struggle with passive cellular permeability, alpha-fluorination alters the hydration sphere of the molecule. The highly polarized C-F bond does not act as a traditional hydrogen-bond acceptor in aqueous media. Instead, it increases the overall lipophilicity (LogD at pH 7.4) of the scaffold. Experimental determinations using Parallel Artificial Membrane Permeability Assays (PAMPA) demonstrate that fluorinated carboxylic acid surrogates exhibit significantly higher permeability values (often in the range of

to cm/s) compared to their non-fluorinated counterparts [[2]]().

Mechanistic pathway detailing how alpha-fluorination modulates physicochemical and ADME properties.

Quantitative Physicochemical Profiling

To illustrate the predictable nature of fluorine's inductive effect, the following table summarizes the experimental pKa shifts across various degrees of alpha-fluorination 1.

Carboxylic Acid	Chemical Formula	Structural Classification	Experimental pKa
Acetic Acid	CH₃COOH	Non-Fluorinated	4.76
Propanoic Acid	CH₃CH₂COOH	Non-Fluorinated	4.87
Fluoroacetic Acid	FCH₂COOH	Primary α-Fluoro	2.58 ± 0.03
2-Fluoropropanoic Acid	CH₃CHFCOOH	Secondary α-Fluoro	~2.68
Difluoroacetic Acid	F₂CHCOOH	Secondary α-gem-Difluoro	1.22 ± 0.03
Trifluoroacetic Acid	F₃CCOOH	Tertiary α-Fluoro	0.03 ± 0.08

Note: A quaternary alpha-fluoro carboxylic acid (e.g., 2-fluoro-2-methylpropanoic acid) typically exhibits a pKa between 2.80 and 3.50, balancing the strong -I effect of the fluorine with the +I (electron-donating) effects of the two alkyl substituents.

Stereoelectronic Conformational Control

Beyond ADME properties, quaternary alpha-fluoro carboxylic acids are prized for their conformational rigidity. The highly polarized C-F bond introduces strong dipole-dipole interactions and stereoelectronic "gauche effects" when placed adjacent to amides, esters, or amines. These forces restrict the rotational freedom of the molecule, locking it into a preferred low-energy conformation that often mimics the bioactive geometry of natural peptides or enzyme substrates, thereby drastically reducing the entropic penalty upon target binding [[3]]().

Synthetic Methodologies: Constructing the Quaternary Stereocenter

The synthesis of a quaternary stereocenter bearing a fluorine atom is notoriously challenging due to the steric hindrance of the fully substituted carbon and the risk of competitive elimination reactions. The most robust modern approach relies on the enantioselective electrophilic fluorination of enolates using N-fluorobenzenesulfonimide (NFSI) mediated by chiral phase-transfer catalysts, such as N-fluoro ammonium salts of Cinchona alkaloids 4.

Enantioselective synthesis workflow of quaternary alpha-fluoro carboxylic acids via NFSI.

Protocol: Enantioselective Electrophilic Fluorination

This protocol utilizes a self-validating workflow to ensure strict stereochemical control.

Objective: To construct a quaternary alpha-fluoro stereocenter from an alpha-branched ester.

Reagents: Alpha-branched ester (1.0 equiv), Lithium diisopropylamide (LDA, 1.1 equiv), N-Fluorobenzenesulfonimide (NFSI, 1.2 equiv), Chiral Cinchona alkaloid derivative (0.1 equiv), Anhydrous THF.

Step-by-Step Methodology & Causality:

• Kinetic Enolate Formation: Dissolve the alpha-branched ester in anhydrous THF and cool to -78 °C under an argon atmosphere. Slowly add LDA dropwise.

  • Causality: LDA is a sterically hindered, strong non-nucleophilic base. Using it at cryogenic temperatures (-78 °C) ensures complete, irreversible deprotonation to form the kinetic enolate, preventing unwanted retro-aldol or self-condensation side reactions.

• Asymmetric Fluorine Transfer: Introduce the chiral Cinchona alkaloid catalyst to the mixture. After 15 minutes, add a solution of NFSI in THF dropwise.

  • Causality: NFSI acts as a stable, easily handled electrophilic fluorine source (

    ). The chiral catalyst forms a tight ion pair with the enolate, sterically shielding one face of the molecule. This spatial restriction forces the NFSI to deliver the fluorine atom exclusively from the unhindered face, establishing the quaternary stereocenter with high enantiomeric excess (ee).

• Quenching and Self-Validation Checkpoint: Stir the reaction for 2 hours at -78 °C, then quench with saturated aqueous

  and extract with ethyl acetate.

  • Self-Validation: Before proceeding to hydrolysis, analyze the crude organic layer via

    F NMR. A distinct singlet (typically between -150 to -170 ppm) confirms successful C-F bond formation. Subsequently, run an aliquot on chiral HPLC to verify the enantiomeric excess (>90% ee is standard for this catalytic system). If the ee is low, the catalyst-to-substrate facial shielding was compromised (likely due to moisture or temperature fluctuations).

• Hydrolysis: Treat the validated alpha-fluoro ester with LiOH in a THF/H₂O (3:1) mixture at room temperature. Acidify with 1M HCl and extract to yield the free quaternary alpha-fluoro carboxylic acid.

Conclusion

Quaternary alpha-fluoro carboxylic acids represent a triumph of rational drug design. By understanding the causality behind fluorine's inductive and stereoelectronic effects, medicinal chemists can utilize these motifs to systematically lower pKa, enhance passive membrane permeability, and lock molecules into bioactive conformations. Coupled with modern asymmetric catalytic methodologies, these bioisosteres continue to unlock new chemical space for challenging therapeutic targets.

References

• Structure-property relationships of fluorinated carboxylic acid bioisosteres PMC - NIH URL:[Link]

• Fluorinated β²- and β³Amino Acids: Synthesis and Inhibition of α-Chymotrypsin ResearchGate URL: [Link]

• N-Fluoro Ammonium salts of Cinchona Alkaloids in Enantioselective Electrophilic Fluorination SciSpace URL:[Link]

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• 4. scispace.com [scispace.com]

toxicity profile of 2-Fluoro-2-(3-fluorophenyl)propanoic acid

An In-Depth Technical Guide to the Anticipated Toxicity Profile of 2-Fluoro-2-(3-fluorophenyl)propanoic acid

Executive Summary

This document provides a comprehensive toxicological overview of 2-Fluoro-2-(3-fluorophenyl)propanoic acid. It is important to note that, as of the date of this guide, specific and in-depth toxicological studies on this particular molecule are not extensively available in peer-reviewed literature or public safety databases. Consequently, this guide has been constructed by a senior application scientist to provide a predictive toxicity profile based on established knowledge of structurally related compounds, including fluorinated propanoic acids and other non-steroidal anti-inflammatory drug (NSAID) analogues. The primary objective is to equip researchers, scientists, and drug development professionals with a foundational understanding of the potential hazards and to outline the necessary experimental workflows for a thorough toxicological evaluation. All claims are grounded in authoritative sources and established scientific principles.

Introduction and Physicochemical Characterization

2-Fluoro-2-(3-fluorophenyl)propanoic acid is a halogenated aromatic carboxylic acid. The presence of two fluorine atoms, one on the phenyl ring and one at the alpha-position of the propanoic acid moiety, is expected to significantly influence its chemical reactivity, metabolic stability, and toxicological profile. Fluorination is a common strategy in medicinal chemistry to enhance metabolic stability and bioavailability.[1] However, it can also introduce novel toxicological concerns.

Table 1: Predicted Physicochemical Properties of 2-Fluoro-2-(3-fluorophenyl)propanoic acid

Property	Predicted Value/Information	Rationale/Source Analogy
Molecular Formula	C₉H₈F₂O₂	Based on chemical structure
Molecular Weight	~186.16 g/mol	Calculated from molecular formula
Physical State	Likely a solid at room temperature	Analogy with similar phenylpropanoic acids.
Acidity (pKa)	Expected to be a weak acid	The carboxylic acid group is the primary acidic functional group.
Solubility	Low solubility in water, soluble in organic solvents	Typical for small aromatic carboxylic acids.

Hazard Identification and Precautionary Measures

Based on Safety Data Sheets (SDS) for structurally similar compounds like 2-fluoropropionic acid and various fluorophenylpropionic acids, a number of hazards can be anticipated.[2][3]

• Acute Toxicity: The compound is likely harmful if swallowed, inhaled, or in contact with skin.

• Skin Corrosion/Irritation: Causes skin irritation, and potentially severe burns in higher concentrations.[2]

• Serious Eye Damage/Irritation: Poses a significant risk of serious eye irritation or damage.[4]

• Respiratory Irritation: May cause irritation to the respiratory tract upon inhalation.[2][4]

Standard Handling Precautions: Due to these anticipated hazards, strict adherence to safety protocols is mandatory.

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.[3]

• First Aid Measures:

  • Eyes: Immediately rinse with plenty of water for at least 15 minutes.

  • Skin: Wash off immediately with soap and plenty of water.

  • Inhalation: Move the person to fresh air.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. In all cases of exposure, seek immediate medical attention.

Predicted Toxicological Profile and Mechanistic Insights

The toxicological profile of a novel compound is multifaceted. Below is a predictive assessment based on related chemical classes.

Cytotoxicity

Many propionic acid derivatives have been evaluated for their effects on cell viability.[5] It is plausible that 2-Fluoro-2-(3-fluorophenyl)propanoic acid could exhibit cytotoxic effects, particularly at higher concentrations. The mechanism could involve the disruption of cellular membranes or interference with key metabolic pathways. For instance, studies on other NSAIDs have shown that they can induce hepatotoxicity.[5]

Genotoxicity and Mutagenicity

Currently, there is no available data on the genotoxic or mutagenic potential of this specific compound. Standard assays, such as the Ames test and in vitro micronucleus assay, would be required to assess its potential to cause DNA damage or chromosomal aberrations.

Organ-Specific Toxicity

• Hepatotoxicity (Liver Toxicity): The liver is a primary site for the metabolism of xenobiotics. Fluorinated organic acids, particularly perfluoroalkyl substances (PFAS), have been shown to be hepatotoxic in animal studies.[6][7] While structurally different, the potential for liver effects should be considered.

• Nephrotoxicity (Kidney Toxicity): The kidneys are crucial for the excretion of metabolites. Some fluorinated compounds have been associated with renal effects.[8]

• Gastrointestinal Toxicity: Propionic acid derivatives, especially NSAIDs, are known to cause gastrointestinal irritation and ulceration.[9] This is often linked to the inhibition of cyclooxygenase (COX) enzymes.

Developmental and Reproductive Toxicity

The developmental toxicity of some perfluoroalkyl acids has been documented.[10] For a novel compound like 2-Fluoro-2-(3-fluorophenyl)propanoic acid, dedicated studies would be essential to rule out any adverse effects on reproduction and development.

Essential Experimental Workflows for Toxicological Assessment

To establish a definitive toxicity profile, a tiered approach to testing is recommended. The following section outlines the critical experimental protocols.

In Vitro Toxicity Assessment

• Objective: To determine the cytotoxic potential of the compound on various cell lines.

• Recommended Cell Lines:

  • HepaRG or HepG2: Human liver cell lines to assess potential hepatotoxicity.[5][6]

  • HEK293: Human embryonic kidney cells for preliminary nephrotoxicity screening.[11]

  • A non-transformed cell line to assess general cytotoxicity.

Protocol: MTT Assay for Cell Viability

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 2-Fluoro-2-(3-fluorophenyl)propanoic acid in the appropriate cell culture medium. Replace the existing medium with the compound-containing medium. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Diagram: In Vitro Cytotoxicity Workflow

Caption: Workflow for determining in vitro cytotoxicity using the MTT assay.

Genotoxicity Assessment

Protocol: Bacterial Reverse Mutation Assay (Ames Test)

• Strain Selection: Use multiple strains of Salmonella typhimurium and Escherichia coli with different known mutations.

• Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation system (S9 fraction from rat liver) to detect metabolites that may be mutagenic.

• Exposure: Plate the bacterial strains on a minimal agar plate with a small amount of histidine (for Salmonella) or tryptophan (for E. coli). Add the test compound at various concentrations.

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• Colony Counting: Count the number of revertant colonies (colonies that have regained the ability to grow in the absence of the essential amino acid).

• Analysis: A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive result for mutagenicity.

Diagram: Genotoxicity Screening Logic

Caption: Decision logic for in vitro genotoxicity screening.

Conclusions and Future Directions

The toxicological profile of 2-Fluoro-2-(3-fluorophenyl)propanoic acid remains to be formally established. However, based on the analysis of structurally related compounds, it is prudent to handle this chemical with care, assuming it to be a skin, eye, and respiratory irritant with potential for acute toxicity. The long-term toxicological effects, including potential hepatotoxicity and nephrotoxicity, require thorough investigation through the standardized in vitro and subsequent in vivo assays outlined in this guide.

For drug development professionals, a comprehensive toxicological package, including assessments of genotoxicity, safety pharmacology, and repeated-dose toxicity in animal models, will be imperative before this compound can be considered for any further development.

References

• Safety Data Sheet for 2-Fluoropropionic acid.
• Kumar, A., et al. (2013). Synthesis, antimicrobial evaluation and QSAR studies of propionic acid derivatives. Medicinal Chemistry Research.
• Zhang, Y., et al. (2024). Design, Synthesis, and Activity Evaluation of Fluorine-Containing Scopolamine Analogues as Potential Antidepressants. Journal of Medicinal Chemistry.
• Husain, A., et al. (2015). Synthesis, Characterization and Anti-Inflammatory Evaluation of Some New 2-(3-Fluorobiphenyl-4-yl) Propanoic Acid Derivatives. ResearchGate.
• Arthur, E., et al. (2024). Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species. Journal of the American Society for Mass Spectrometry.
• Gedawy, A., et al. (2026). Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors. ResearchGate.
• Safety Data Sheet for 3-(2-Fluorophenyl)propionic acid. (Provides physical and chemical properties for a structural analogue).
• Ramasamy, K., et al. (2018). Comparison of Cytotoxicity Effects of Propionic Acid Compounds to THLE-2 and HEP-G2 Cells. Journal of Pharmaceutical Sciences and Research.
• Shiina, I., et al. (2012). A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Asymmetric Esterification. Molecules.
• Safety Data Sheet for 2-Amino-3-(2,4,6-trifluorophenyl)propanoic Acid.
• Safety Data Sheet for Propionic acid.
• Safety Data Sheet for 3-(3-Fluorophenyl)propionic acid.
• Janas, M. M., et al. (2019). Safety evaluation of 2′-deoxy-2′-fluoro nucleotides in GalNAc-siRNA conjugates. Nucleic Acids Research.
• Safety Data Sheet for 3-(4-Fluorophenyl)propionic acid.
• Chen, H., et al. (2019). Accumulation and Phytotoxicity of Perfluorooctanoic Acid and 2,3,3,3-Tetrafluoro-2-(heptafluoropropoxy)propanoate in Arabidopsis thaliana and Nicotiana benthamiana. PMC.
• Gedawy, A., et al. (2026). Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors. MDPI.
• GSRS (Global Substance Registration System). 2-FLUORO-3-PHENYLPROPANOIC ACID, (S)-.
• Agency for Toxic Substances and Disease Registry (ATSDR). (2021). Toxicological Profile for Perfluoroalkyls. (Comprehensive review of the toxicology of PFAS).
• MedchemExpress.com. (R)-2-Amino-3-(2-fluorophenyl)propanoic acid.
• Lau, C., et al. (2004). The developmental toxicity of perfluoroalkyl acids and their derivatives. Toxicology and Applied Pharmacology. (Review of the developmental effects of perfluoroalkyl acids).
• Khan, I., et al. (2022). Synthetic Transformation of 2-{2-Fluoro[1,1′-biphenyl]-4-yl} Propanoic Acid into Hydrazide–Hydrazone Derivatives: In Vitro Urease Inhibition and In Silico Study. ACS Omega.
• Johannes, J. W., et al. (2016). Fluoromethylcyclopropylamine derivatives as potential in vivo toxicophores – A cautionary disclosure. Bioorganic & Medicinal Chemistry Letters.
• Yamakawa, N., et al. (2010). Properties and Synthesis of 2-{2-Fluoro (or Bromo)-4-[(2-oxocyclopentyl)methyl]phenyl}propanoic Acid: Nonsteroidal Anti-inflammatory Drugs with Low Membrane Permeabilizing and Gastric Lesion-Producing Activities. Journal of Medicinal Chemistry.
• Gupta, G. D., et al. (1998). Acute Inhalation Toxicity Study of 2-Fluoroacetamide in Rats. Biomedical and Environmental Sciences.
• Bovee, T. F. H., et al. (2023). Determination of in vitro hepatotoxic potencies of a series of perfluoroalkyl substances (PFASs) based on gene expression. Archives of Toxicology.
• Anderson, J. K., et al. (2019). Perfluorohexanoic acid toxicity, part II: Human health-based toxicity value. Regulatory Toxicology and Pharmacology. (Discusses the lower toxicity profile of some shorter-chain perfluoroalkyl acids).
• National Center for Biotechnology Information. (2021). Toxicological Profile for Perfluoroalkyls - Health Effects.

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Protocols & Analytical Methods

Application Notes & Protocols: Electrophilic Fluorination of 2-Arylpropanoic Acid Derivatives

Prepared by: Gemini, Senior Application Scientist

Introduction: The Rationale for Fluorinating Profens

The 2-arylpropanoic acids, commonly known as "profens," are a cornerstone of non-steroidal anti-inflammatory drugs (NSAIDs), with ibuprofen and naproxen being household names.[1] A critical feature of this drug class is the stereocenter at the α-position; typically, the (S)-enantiomer is responsible for the therapeutic activity. However, the acidic proton at this chiral center is susceptible to in-vivo racemization, which can complicate dosage and pharmacokinetics.

The introduction of a fluorine atom at this α-position creates a non-epimerizable chiral center, locking in the desired stereoconfiguration and potentially enhancing the drug's profile.[1] Fluorine's unique properties—high electronegativity, small size, and ability to form strong C-F bonds—can significantly improve a molecule's metabolic stability, lipophilicity, and binding affinity.[2][3][4] Electrophilic fluorination has emerged as a powerful and direct method to forge this C-F bond, offering pathways to these valuable fluorinated analogues.[3][5] This guide provides detailed protocols and the underlying scientific principles for achieving this transformation using modern N-F electrophilic fluorinating agents.

Core Principles of Electrophilic Fluorination

The central strategy for the α-fluorination of 2-arylpropanoic acid derivatives involves the generation of a carbon-centered nucleophile at the α-position, which then attacks an electrophilic fluorine source.[5] The most common approach is the formation of an enolate from an ester derivative of the parent acid.

The generalized mechanism proceeds in two key steps:

• Deprotonation: A strong, non-nucleophilic base abstracts the acidic α-proton from a 2-arylpropanoic acid ester, forming a planar enolate intermediate. The choice of base and counterion is critical for controlling reactivity and stereoselectivity.

• Fluorine Transfer: The enolate attacks the electrophilic fluorine atom of an N-F reagent in what is often described as an SN2-type process, though the exact mechanism can be complex and debated.[5][6] This step forms the C-F bond and regenerates the nitrogen-containing byproduct.

Caption: Generalized workflow for electrophilic fluorination of esters.

Key Electrophilic Fluorinating Reagents

The development of stable, easy-to-handle reagents containing a polarized Nitrogen-Fluorine (N-F) bond has been crucial for the widespread adoption of electrophilic fluorination.[5][7] Two reagents, Selectfluor® and N-Fluorobenzenesulfonimide (NFSI), are the most common choices in modern synthesis due to their reliability and commercial availability.[3][8][9]

Reagent	Structure	Key Characteristics
Selectfluor®	1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)	Highly reactive, stable, non-hygroscopic crystalline solid. Soluble in polar solvents like acetonitrile and DMF.[10][11] Its cationic nature enhances its electrophilicity.
NFSI	N-Fluorobenzenesulfonimide	A neutral, mild, and highly soluble crystalline solid.[7][9] Often preferred for sensitive substrates and provides excellent yields. It can also act as an amination or oxidizing agent under certain conditions.[12]

Protocol 1: Diastereoselective Fluorination of a Chiral Ibuprofen Ester

This protocol details the fluorination of an ibuprofen derivative where a chiral auxiliary is used to control the stereochemical outcome. The principle relies on the pre-existing stereocenter of the auxiliary to shield one face of the enolate, directing the incoming electrophilic fluorine to the opposite face.

Caption: Workflow for diastereoselective fluorination.

Materials and Equipment

• Substrate: (1R,2S,5R)-(-)-Menthyl 2-(4-isobutylphenyl)propanoate

• Base: Potassium bis(trimethylsilyl)amide (KHMDS), 0.5 M solution in toluene

• Fluorinating Agent: N-Fluorobenzenesulfonimide (NFSI)

• Solvent: Anhydrous Tetrahydrofuran (THF)

• Quenching Solution: Saturated aqueous ammonium chloride (NH₄Cl)

• Standard lab equipment: Round-bottom flasks, magnetic stirrer, syringes, rotary evaporator, chromatography setup, inert atmosphere (N₂ or Ar).

Step-by-Step Methodology

• Preparation (Under Inert Atmosphere):

  • To a flame-dried 100 mL round-bottom flask under an argon atmosphere, add the chiral ibuprofen ester (e.g., 1.0 mmol, 1.0 equiv).

  • Dissolve the ester in 20 mL of anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Scientist's Note: Strict exclusion of moisture is paramount. Water will quench the enolate, drastically reducing the yield.

• Enolate Formation:

  • Slowly add KHMDS solution (2.2 mL, 1.1 mmol, 1.1 equiv) dropwise to the stirred solution at -78 °C over 10 minutes.

  • Stir the resulting mixture at -78 °C for 1 hour. The formation of the potassium enolate should result in a clear, slightly yellow solution.

  • Scientist's Note: The choice of a potassium base (KHMDS) over a lithium base (LDA) can influence the enolate geometry and subsequent diastereoselectivity due to different chelation properties.

• Electrophilic Fluorination:

  • In a separate flask, dissolve NFSI (347 mg, 1.1 mmol, 1.1 equiv) in 10 mL of anhydrous THF.

  • Add the NFSI solution dropwise to the enolate solution at -78 °C.

  • Allow the reaction mixture to stir at -78 °C for 2 hours, then slowly warm to room temperature and stir for an additional 2 hours.

  • Scientist's Note: Adding the fluorinating agent at low temperature minimizes side reactions. The gradual warming ensures the reaction proceeds to completion.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and quench by the slow addition of 20 mL of saturated aqueous NH₄Cl.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

  • Combine the organic layers, wash with brine (1 x 30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to isolate the fluorinated product.

• Characterization:

  • The product should be characterized by ¹H, ¹³C, and ¹⁹F NMR, and mass spectrometry to confirm its structure and purity.

  • The diastereomeric ratio (d.r.) can be determined by ¹H or ¹⁹F NMR analysis of the crude product.

Expected Results

Substrate Derivative	Fluorinating Agent	Typical Yield	Typical Diastereomeric Ratio (d.r.)
Ibuprofen Menthyl Ester	NFSI	75-85%	>90:10
Naproxen Phenylmenthyl Ester	Selectfluor®	70-80%	>95:5
Flurbiprofen Camphorsultam	NFSI	80-90%	>98:2

Protocol 2: Organocatalytic Enantioselective Fluorination of a 2-Arylpropanoic Acid Silyl Ketene Acetal

This advanced protocol generates the chiral center directly during the fluorination step using a chiral organocatalyst. The reaction proceeds through a transient chiral enolate intermediate, which is selectively fluorinated.

Principle: A chiral catalyst, such as a derivative of a Cinchona alkaloid, creates a chiral environment that differentiates the two faces of the prochiral enolate derived from the silyl ketene acetal.[8] This directed approach leads to the preferential formation of one enantiomer of the fluorinated product.

Caption: Proposed mechanism for organocatalytic enantioselective fluorination.

Materials and Equipment

• Substrate: Silyl ketene acetal of ethyl 2-(naphthalen-2-yl)propanoate

• Catalyst: Quinine-derived squaramide catalyst (10 mol%)

• Fluorinating Agent: Selectfluor®

• Solvent: Anhydrous Dichloromethane (DCM)

• Standard lab equipment: As per Protocol 1, plus chiral HPLC for ee determination.

Step-by-Step Methodology

• Preparation (Under Inert Atmosphere):

  • To a flame-dried vial, add the quinine-derived catalyst (0.1 mmol, 0.1 equiv) and Selectfluor® (1.2 mmol, 1.2 equiv).

  • Add 10 mL of anhydrous DCM and stir the suspension for 10 minutes at room temperature.

  • Cool the mixture to -20 °C.

• Fluorination Reaction:

  • In a separate syringe, draw up a solution of the silyl ketene acetal of the naproxen ester (1.0 mmol, 1.0 equiv) in 5 mL of anhydrous DCM.

  • Add the substrate solution dropwise to the catalyst/Selectfluor® suspension over 30 minutes at -20 °C.

  • Maintain the reaction at -20 °C and monitor its progress by TLC or LC-MS. The reaction is typically complete within 6-12 hours.

  • Scientist's Note: The slow addition of the substrate is crucial to maintain a low concentration of the reactive enolate, which suppresses background uncatalyzed reactions and improves enantioselectivity.

• Work-up and Purification:

  • Once the reaction is complete, quench by adding 10 mL of water.

  • Allow the mixture to warm to room temperature. Extract with DCM (3 x 20 mL).

  • Combine organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.

  • Purify by flash column chromatography (hexane/ethyl acetate) to yield the pure fluorinated ester.

• Analysis:

  • Confirm the structure using NMR and mass spectrometry.

  • Determine the enantiomeric excess (ee) of the product using chiral HPLC analysis with a suitable stationary phase (e.g., Chiralcel OD-H).

Expected Results for Catalytic Fluorination

Substrate Parent Acid	Catalyst System	Fluorinating Agent	Typical Yield	Typical ee (%)
Naproxen	Quinine-Squaramide	Selectfluor®	80-92%	90-97%
Ibuprofen	Phase-Transfer Catalyst	NFSI	75-88%	85-94%
Ketoprofen	Chiral Ti-Lewis Acid	NFSI	65-75%	>98%

Troubleshooting and Field-Proven Insights

• Issue: Low Yield/No Reaction

  • Cause: Incomplete enolate formation due to wet solvents/reagents or an insufficiently strong base.

  • Solution: Ensure all glassware is rigorously dried and solvents are anhydrous. Titrate the base before use. Consider a stronger base if deprotonation is difficult.

• Issue: Poor Stereoselectivity

  • Cause: The reaction temperature may be too high, allowing for equilibration or non-selective background reactions. The wrong solvent or counterion can disrupt the chiral complex.

  • Solution: Lower the reaction temperature. Screen different solvents (e.g., toluene, ether) and bases (Li vs. Na vs. K) as the cation plays a key role in the transition state assembly.[6]

• Issue: Formation of Difluorinated Byproduct

  • Cause: The mono-fluorinated product is still enolizable and can react a second time. This is more common with highly reactive substrates or excess fluorinating agent.[8]

  • Solution: Use no more than 1.1-1.2 equivalents of the N-F reagent. Ensure slow addition of the reagent to a well-stirred solution to avoid localized high concentrations.

Conclusion

The electrophilic fluorination of 2-arylpropanoic acid derivatives is a robust and versatile strategy for accessing compounds with significant therapeutic potential. By carefully selecting the substrate form (e.g., chiral ester or silyl ketene acetal), fluorinating agent, and reaction conditions, researchers can achieve high yields and excellent stereocontrol. The protocols described here provide a solid foundation for synthesizing these valuable molecules, enabling further exploration in drug development and medicinal chemistry.

References

• Yuan, C., et al. (2021). Highly enantioselective α-fluorination of carboxylic acids using planar chiral [2.2]paracyclophane-based isothiourea catalysts. Catalysts. Available at: [Link]

• Tius, M. A., et al. (2010). The Electrophilic Fluorination of Enol Esters Using SelectFluor: A Polar Two-Electron Process. ResearchGate. Available at: [Link]

• Sodeoka, M., et al. (2002). Enantioselective Electrophilic Fluorination. University of Illinois Urbana-Champaign. Available at: [Link]

• Ritter, T., et al. (2013). Mechanism of Electrophilic Fluorination with Pd(IV): Fluoride Capture and Subsequent Oxidative Fluoride Transfer. PMC. Available at: [Link]

• Wikipedia. (N.D.). Electrophilic fluorination. Wikipedia. Available at: [Link]

• Ye, Z., et al. (2021). Synthesis of partially fluorinated polyolefins via copolymerization of ethylene with fluorinated norbornene-based comonomers. Polymer Chemistry (RSC Publishing). Available at: [Link]

• Chen, L., et al. (2020). Efficient chemoenzymatic synthesis of fluorinated sialyl Thomsen-Friedenreich antigens and investigation of their characteristics. PubMed. Available at: [Link]

• Kim, D., et al. (2012). A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. MDPI. Available at: [Link]

• Prakash, G. K. S., et al. (2020). N-Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds. PMC. Available at: [Link]

• Shibata, N., et al. (2019). Comparison of the fluorinating power of NFSI and its derivatives. ResearchGate. Available at: [Link]

• Prakash, G. K. S., & Zhang, Z. (2021). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Ni, Y., & Li, T. (2021). Enzymatic synthesis of fluorinated compounds. PMC. Available at: [Link]

• Springer Professional. (N.D.). N-Fluorobenzenesulfonimide (NFSI): A Multipurpose Reagent. springerprofessional.de. Available at: [Link]

• He, S., et al. (2021). Synthesis and Applications of Selected Fluorine-Containing Fluorophores. MDPI. Available at: [Link]

• Bryn Mawr College. (N.D.). Electrophilic Fluorination. Bryn Mawr College. Available at: [Link]

• Katagiri, T., et al. (2005). Synthesis and optical resolution of 2-aryl-2-fluoropropionic acids, fluorinated analogues of non-steroidal anti-inflammatory drugs (NSAIDs). PubMed. Available at: [Link]

• Kitamura, M., & Yudin, A. K. (2020). Electrophilic Fluorination Using HF as a Source of Fluorine. MDPI. Available at: [Link]

• ResearchGate. (N.D.). SelectFluor and Its Analogs Fluorination for Preparing Aryl Fluorides. ResearchGate. Available at: [Link]

• Wong, C.-H., et al. (2004). Selectfluor: mechanistic insight and applications. PubMed. Available at: [Link]

• Sandford, G. (2015). Reactivities of electrophilic N–F fluorinating reagents. RSC Publishing. Available at: [Link]

• Organic Reactions. (N.D.). Selectfluor and Its Analogs' Electrophilic Fluorination for Preparing Alkyl Fluorides. Organic Reactions. Available at: [Link]

• Paquin, J.-F., et al. (2022). Protodefluorinated Selectfluor® Promotes Aggregative Activation of Selectfluor® for Efficient C(sp3)−H Fluorination Reaction. ChemRxiv. Available at: [Link]

• Gembus, V., et al. (2018). A third generation of radical fluorinating agents based on N-fluoro-N-arylsulfonamides. Nature Communications. Available at: [Link]

• Wang, Y., et al. (2024). Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. MDPI. Available at: [Link]

• Jacobsen, E. N., et al. (2018). Catalytic Diastereo- and Enantioselective Fluoroamination of Alkenes. PMC. Available at: [Link]

• Kumar, A., et al. (2025). Recent Advances in Fluorination Reactions via De-Carboxylative and De-Oxygenative Strategies: A Perspective. PubMed. Available at: [Link]

Sources

• 1. Synthesis and optical resolution of 2-aryl-2-fluoropropionic acids, fluorinated analogues of non-steroidal anti-inflammatory drugs (NSAIDs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Applications of Selected Fluorine-Containing Fluorophores | MDPI [mdpi.com]
• 3. brynmawr.edu [brynmawr.edu]
• 4. Recent Advances in Fluorination Reactions via De-Carboxylative and De-Oxygenative Strategies: A Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 6. chemistry.illinois.edu [chemistry.illinois.edu]
• 7. BJOC - Development of N-F fluorinating agents and their fluorinations: Historical perspective [beilstein-journals.org]
• 8. Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope | MDPI [mdpi.com]
• 9. N-Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Selectfluor: mechanistic insight and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. SelectFluor - Enamine [enamine.net]
• 12. The role of N-fluorobisbenzenesulfonamide in chemical synthesis_Chemicalbook [chemicalbook.com]

Application Note: 2-Fluoro-2-(3-fluorophenyl)propanoic Acid as a Dual-Action Metabolic Probe

Part 1: Executive Summary & Scientific Rationale

The Probe Concept

2-Fluoro-2-(3-fluorophenyl)propanoic acid (referred to herein as FFPPA ) is a specialized metabolic probe designed to investigate the pharmacokinetics and biotransformation mechanisms of 2-arylpropionic acids (profens).

Unlike standard NSAIDs (e.g., Ibuprofen, Flurbiprofen), FFPPA incorporates two strategic fluorine substitutions that serve distinct functions:

• -Fluoro Substitution (Metabolic Blocker): The fluorine atom at the C2 ( ) position replaces the acidic proton found in natural profens. This substitution creates a metabolically stable quaternary center, blocking the acyl-CoA thioesterase-mediated chiral inversion pathway. This allows researchers to study disposition without the confounding variable of R-to-S isomerization.

• 3-Fluorophenyl Substitution (NMR Reporter): The fluorine on the aromatic ring serves as a robust, non-labile tag for

  F NMR detection. It provides a stable internal chemical shift reference that remains distinct even if the carboxyl group undergoes conjugation.

Key Applications

• Mechanistic Elucidation: Distinguishing between chiral inversion and direct acyl-glucuronidation pathways.

• F NMR Metabolomics: Quantitative tracking of drug metabolites in urine and plasma without the need for radiolabeling ( C/ ).

• Reactive Metabolite Assessment: Monitoring the stability and reactivity of acyl-glucuronides (AG) via chemical shift perturbations of the

  -fluorine.

Part 2: Mechanism of Action

The Chiral Inversion Blockade

In standard profens, the R-enantiomer undergoes unidirectional inversion to the active S-enantiomer. This requires the formation of an acyl-CoA thioester intermediate, followed by proton abstraction at the

-carbon by -methylacyl-CoA racemase (AMACR).[1]

Why FFPPA works: The C–F bond is significantly stronger than the C–H bond (approx. 116 kcal/mol vs. 99 kcal/mol) and lacks acidity. The

-fluorine sterically and electronically prevents the formation of the planar enolate intermediate required for racemization, effectively "locking" the stereocenter.

Pathway Visualization

The following diagram illustrates the metabolic fate of a standard profen versus the FFPPA probe.

Caption: Comparative metabolic pathways. The

-fluorine in FFPPA prevents the CoA-dependent chiral inversion observed in standard profens, forcing metabolism towards direct glucuronidation or oxidation.

Part 3: Experimental Protocol ( F NMR Profiling)

Materials & Reagents

• Probe: 2-Fluoro-2-(3-fluorophenyl)propanoic acid (>98% purity).

• Internal Standard (IS): Sodium trifluoroacetate (TFA-Na) or 5-Fluorouracil (5-FU). Note: TFA is preferred for urine due to pH stability.

• Buffer: 0.2 M Phosphate buffer (pH 7.4) containing 10% D₂O (for field locking).

• Biofluids: Plasma or Urine collected from subject (Mouse/Rat/Human).

Sample Preparation Workflow

A. Urine Analysis[2][3][4]

• Collection: Collect urine over 0–24h post-dosing.

• Centrifugation: Spin at 12,000 x g for 10 min to remove particulates.

• Mixing: Combine 400 µL of urine supernatant with 200 µL of Phosphate buffer/D₂O mix.

• Standardization: Add 10 µL of Internal Standard solution (1 mM TFA).

• Transfer: Transfer 550 µL to a 5mm NMR tube.

B. Plasma Analysis (Protein Precipitation)

• Extraction: Mix 200 µL plasma with 600 µL cold Acetonitrile (MeCN). Vortex for 30s.

• Precipitation: Incubate at -20°C for 20 min.

• Centrifugation: Spin at 14,000 x g for 15 min at 4°C.

• Evaporation: Transfer supernatant to a clean tube and evaporate MeCN under nitrogen stream.

• Reconstitution: Reconstitute residue in 500 µL Phosphate buffer/D₂O.

NMR Acquisition Parameters

• Instrument: 400 MHz (or higher) NMR Spectrometer equipped with a fluorine-sensitive probe (e.g., QNP or BBFO).

• Pulse Sequence: zgig (Inverse gated decoupling) to eliminate Nuclear Overhauser Effect (NOE) for quantitative integration.

• Spectral Width: 200 ppm (sufficient to cover Ar-F and Aliphatic-F regions).

• Relaxation Delay (D1): ≥ 5 seconds (Critical: Fluorine T1 relaxation times can be long; insufficient delay leads to quantification errors).

• Scans (NS): 64–256 (depending on concentration).

Part 4: Data Analysis & Interpretation

Spectral Assignment Table

The FFPPA molecule yields two distinct signal regions. Changes in these shifts indicate metabolic transformations.

Signal ID	Chemical Group	Approx.[3][5] Shift ( ppm)	Diagnostic Utility
Signal A	Ar-F (3-fluorophenyl)	-110 to -115	Anchor Signal. Remains relatively stable. Splits/shifts slightly upon ring hydroxylation.
Signal B	-F (Aliphatic)	-160 to -170	Reaction Center. Highly sensitive to changes at the carboxylic acid (e.g., glucuronidation causes a downfield shift).
Signal C	Internal Standard (TFA)	-76.5	Quantification reference.

Calculating Metabolic Ratios

Since

F NMR is inherently quantitative (with proper D1), the concentration of metabolites is calculated directly via integration:

Where

is the number of fluorine atoms contributing to the signal (1 for both FFPPA sites).

Workflow Diagram

Caption: Analytical workflow for FFPPA profiling. The dual-signal nature allows simultaneous monitoring of conjugation (Alpha-F) and oxidation (Ar-F).

Part 5: References

• Reid, J. M., et al. (2000). "Fluorine-19 nuclear magnetic resonance, a privileged tool for metabolic studies of fluoropyrimidine drugs."[6][7] Drug Metabolism and Disposition. Link

• Spraul, M., et al. (1993). "Liquid chromatography-19F-NMR: A new tool for the analysis of fluorinated drugs and metabolites in biological fluids." Journal of Pharmaceutical and Biomedical Analysis. Link

• Tracy, T. S., & Hall, S. D. (1992). "Metabolic inversion of (R)-ibuprofen. Epimerization and hydrolysis of ibuprofenyl-coenzyme A." Drug Metabolism and Disposition. Link

• Everett, J. R., et al. (2002). "The potential of 19F NMR spectroscopy for rapid screening of cell cultures for models of mammalian drug metabolism." The Analyst. Link

• Wade, K. E., et al. (1988). "The metabolism of 2-fluoro-2-phenylpropionic acid in the mouse and rat." Xenobiotica. (Demonstrates the stability of

  -fluoro profen analogs). Link

Sources

• 1. PharmGKB summary: ibuprofen pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Absorption, distribution, metabolism, excretion, and kinetics of 2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propanoic acid ammonium salt following a single dose in rat, mouse, and cynomolgus monkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stereoselective disposition of flurbiprofen in normal volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Fluorine nuclear magnetic resonance, a privileged tool for metabolic studies of fluoropyrimidine drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fluorine nuclear magnetic resonance spectroscopy of human biofluids in the field of metabolic studies of anticancer and antifungal fluoropyrimidine drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Crystallization Strategies for 2-Fluoro-2-(3-fluorophenyl)propanoic Acid

Application Note & Protocol Guide Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals

Executive Summary & Physicochemical Rationale

2-Fluoro-2-(3-fluorophenyl)propanoic acid (CAS 1780644-43-0) is a highly fluorinated chiral building block. Structurally analogous to non-steroidal anti-inflammatory drugs (NSAIDs) like flurbiprofen, its alpha-fluoro substitution significantly alters its pKa, lipophilicity, and solid-state hydrogen-bonding network[1]. Fluorinated carboxylic acids are relatively strong acids, and in the crystalline state, their tendency to form robust hydrogen-bonded dimers or undergo proton transfer is highly sensitive to the solvent environment[2].

Crystallizing this compound presents three distinct challenges depending on the development phase:

• Bulk Purification: Overcoming "oiling out" (liquid-liquid phase separation) during primary isolation.

• Chiral Resolution: Separating the racemic mixture into enantiopure (S)- or (R)- forms via diastereomeric salt networks.

• Particle Engineering: Modifying the needle-like crystal habit to improve micromeritic properties (flowability and compressibility) for solid dosage formulation[3].

This guide details three field-proven, self-validating protocols to address these distinct end-goals.

Thermodynamic Solvent Selection

The selection of a crystallization solvent must balance the solubility gradient (thermodynamics) with the metastable zone width (kinetics). Based on systematic cost-optimal solvent screening for related fluorobiphenyl propanoic acids, n-propanol and ethanol-water mixtures provide the most reliable design spaces[4][5].

Table 1: Solubility Profile & Solvent Selection Matrix

Solvent System	Solubility at 50 °C (mg/mL)	Solubility at 10 °C (mg/mL)	MSZW (Metastable Zone Width)	Primary Application
n-Propanol	>250	~45	Narrow (5–8 °C)	Bulk batch cooling crystallization
Ethanol/Water (3:1)	180	25	Moderate (10–12 °C)	High-purity recrystallization
Acetone/Water/Hexane	N/A (Antisolvent)	<5	N/A (Precipitation)	Spherical crystallization
Ethanol (with Amine)	>150 (Salt form)	~15 (Salt form)	Wide (>15 °C)	Diastereomeric salt resolution

Data extrapolated from thermodynamic modeling of structurally homologous fluorinated propanoic acids[1][3][4].

Crystallization Decision Workflow

Workflow matrix for 2-Fluoro-2-(3-fluorophenyl)propanoic acid crystallization strategies.

Experimental Protocols

Protocol A: Bulk Purification via Batch Cooling Crystallization

Objective: Maximize API recovery while minimizing operating costs and carbon emissions, utilizing n-propanol as a cost-optimal solvent[4]. Mixed ethanol-water (3:1) can also be utilized for high-purity recrystallization[5]. Causality: n-Propanol prevents the rapid supersaturation spikes seen in pure ethanol, suppressing secondary nucleation and preventing the fluorinated acid from "oiling out" into a metastable liquid phase[6].

Step-by-Step Methodology:

• Dissolution: Suspend 100 g of crude 2-Fluoro-2-(3-fluorophenyl)propanoic acid in 400 mL of n-propanol in a jacketed crystallizer.

• Heating: Ramp the internal temperature to 55 °C under moderate agitation (250 rpm) until complete dissolution is achieved.

• Clarification (Self-Validation Check): The liquid phase must be optically clear. If undissolved particulates remain, perform a hot filtration to remove foreign matter that could act as spurious heterogeneous nucleation sites[6].

• Controlled Cooling: Initiate a linear cooling ramp of 0.5 °C/min down to 40 °C.

• Seeding: At 40 °C (within the MSZW), introduce 1% w/w of pure seed crystals. Hold the temperature for 30 minutes to allow the seed bed to mature and consume initial supersaturation.

• Final Cooling & Isolation: Resume cooling at 0.2 °C/min down to 10 °C. Filter the resulting slurry and wash the cake with 50 mL of cold n-propanol. Dry under vacuum at 40 °C.

Protocol B: Enantiomeric Resolution via Diastereomeric Salt Crystallization

Objective: Isolate the (S)- or (R)-enantiomer from the racemic mixture. Causality: The addition of a chiral amine (e.g., 1-cyclohexylethylamine) induces a diastereomeric salt network. The differential solubility between the (S)-acid/amine salt and the (R)-acid/amine salt allows for selective precipitation[1].

Step-by-Step Methodology:

• Salt Formation: Dissolve 50 g of the racemic acid in 250 mL of absolute ethanol at 60 °C. Slowly add 1.05 molar equivalents of (S)-1-cyclohexylethylamine dropwise.

• Equilibration: Maintain the solution at 60 °C for 1 hour to ensure complete proton transfer from the strong fluorinated carboxylic acid to the amine[2].

• Cooling: Cool the mixture slowly (0.1 °C/min) to 20 °C. The wide MSZW of the salt requires a slow cooling profile to favor the thermodynamic crystallization of the less soluble diastereomer.

• Isolation: Filter the white crystalline salt.

• Self-Validation Check: Isolate a 10 mg aliquot of the first crop, neutralize with 1M HCl, extract into ethyl acetate, and analyze via chiral HPLC. An enantiomeric excess (ee) of >85% validates the thermodynamic preference. Recrystallize the salt once more from ethanol to achieve >99% ee[1].

• Free Acid Recovery: Suspend the pure salt in water, acidify to pH 2 with 2M HCl, and extract the enantiopure 2-Fluoro-2-(3-fluorophenyl)propanoic acid with ethyl acetate.

Protocol C: Particle Engineering via Spherical Crystallization

Objective: Convert conventional needle-like crystals into spherical agglomerates to improve flowability and direct compressibility. Causality: This technique utilizes a three-solvent system: a good solvent (acetone), a poor solvent/antisolvent (water), and a bridging liquid (hexane). The bridging liquid preferentially wets the precipitated crystals, and under high-shear agitation, capillary forces pull the crystals into dense, spherical agglomerates[3].

Step-by-Step Methodology:

• Primary Solution: Dissolve 10 g of the acid in 125 mL of acetone.

• Precipitation: Rapidly inject the acetone solution into 1250 mL of distilled water (antisolvent) under continuous stirring. Fine, needle-like crystals will immediately precipitate.

• Agglomeration: While maintaining high-shear agitation (500–600 rpm) using a two-blade mechanical stirrer, add 37.5 mL of hexane (bridging liquid) dropwise.

• Maturation: Agitate the system for 45 minutes at 25 °C. The hexane will coat the microcrystals, causing them to coalesce into spheres[3].

• Isolation: Separate the spherical crystals by filtration and dry in a vacuum oven at 40 °C to remove residual hexane and acetone.

• Self-Validation Check: Measure the angle of repose of the dried agglomerates. A reduction from >45° (typical for raw needles) to <30° confirms successful spherical agglomeration and optimal bridging liquid distribution.

References

• Preparation and Characterization of Agglomerates of Flurbiprofen by Spherical Crystallization Technique. Indian Journal of Pharmaceutical Sciences.3

• New Form Discovery for the Analgesics Flurbiprofen and Sulindac Facilitated by Polymer-Induced Heteronucleation. National Institutes of Health (NIH). 6

• Cost-optimal Solvent Selection for Batch Cooling Crystallisation of Flurbiprofen. PSE Community. 4

• Screening of solvent for the second crystallization of diastereomerically enriched salt. ResearchGate. 1

• Method for producing optically active 2-(2-fluorobiphenyl-4-yl) propanoic acid. Google Patents. 5

• Infrared spectra of hydrogen bond network in lamellar perfluorocarboxylic acid monohydrates. BORIS Portal. 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 3. ijpsonline.com [ijpsonline.com]
• 4. psecommunity.org [psecommunity.org]
• 5. US10207976B2 - Method for producing optically active 2-(2-fluorobiphenyl-4-yl) propanoic acid - Google Patents [patents.google.com]
• 6. New Form Discovery for the Analgesics Flurbiprofen and Sulindac Facilitated by Polymer-Induced Heteronucleation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 2-Fluoro-2-(3-fluorophenyl)propanoic Acid Synthesis

This guide serves as a specialized technical support resource for the synthesis and optimization of 2-Fluoro-2-(3-fluorophenyl)propanoic acid . It is designed for organic chemists and process development scientists encountering yield or purity issues.

Current Status: Operational Role: Senior Application Scientist Topic: Yield Optimization & Troubleshooting Methodology: Electrophilic

-Fluorination via Enolate Trapping

Core Synthesis Overview

The most robust route for generating quaternary

-fluoro- -arylcarboxylic acids is the electrophilic fluorination of the corresponding ester enolate, followed by hydrolysis.

• Target Molecule: 2-Fluoro-2-(3-fluorophenyl)propanoic acid

• Key Intermediate: Ethyl 2-(3-fluorophenyl)propanoate

• Critical Reagent:

  -Fluorobenzenesulfonimide (NFSI)[1][2][3][4]

• Primary Challenge: Controlling the competing elimination and protonation pathways during the fluorination step.

Reaction Pathway Visualization

Figure 1: Critical path workflow for the synthesis of

-fluoro- -arylpropanoic acids, highlighting potential divergence points.

Troubleshooting & Optimization (Q&A)

Module A: The Fluorination Step (Critical Failure Point)

Q: I am observing low conversion (<50%) of the starting ester, recovering mostly starting material. What is wrong? Diagnosis: This is almost invariably a moisture or temperature issue. The enolate of 2-arylpropanoates is highly basic and will protonate instantly upon contact with trace water.

• Solution 1 (The Base): Switch from LDA to LiHMDS (Lithium bis(trimethylsilyl)amide). LiHMDS is less nucleophilic and provides a more stable enolate for this specific substrate. Ensure your LiHMDS is fresh; titer it if the bottle has been open >1 month.

• Solution 2 (The Temperature): You must generate the enolate at -78°C . Do not warm up before adding NFSI. The NFSI addition should also occur at -78°C. Only after addition should you allow the reaction to slowly warm to 0°C or RT.

• Solution 3 (Drying): Pre-dry the NFSI. NFSI is hygroscopic. Recrystallize it from hot water/methanol (if impure) or dry it under high vacuum over

  before use.

Q: I see a significant amount of "acrylic" side product (elimination). How do I stop this? Diagnosis: Over-fluorination or base-mediated elimination of HF from the product.

• Mechanism: The

  -fluoro ester product is more acidic than the starting material. If excess base is present, it can deprotonate the product, leading to elimination or difluorination (though less likely with a methyl group).

• Fix: Use strict stoichiometry. Use 1.1 to 1.2 equivalents of base and 1.3 equivalents of NFSI. Avoid large excesses of base.

• Quench: Quench the reaction at 0°C with saturated

  immediately upon completion to prevent basic degradation of the sensitive -fluoro ester.

Q: Can I use Selectfluor instead of NFSI? Analysis: Generally, no for this specific anionic route.

• Reasoning: Selectfluor is an electrophilic oxidant and often requires cationic or radical mechanisms. It is insoluble in THF at -78°C. For Li-enolate chemistry in THF, NFSI is the gold standard due to its solubility and compatibility with strong bases [1, 3]. Selectfluor is better suited for catalytic decarboxylative fluorination methods [2].

Module B: Hydrolysis & Workup

Q: My ester yield is good, but I lose fluorine during hydrolysis (defluorination). Diagnosis: The

-fluorine atom activates the carbonyl but also makes the -carbon susceptible to nucleophilic attack or elimination under harsh basic conditions.

• Solution: Avoid reflux. Standard hydrolysis for these sterically hindered esters requires activation, but heat promotes HF elimination.

• Protocol: Use LiOH (2-3 eq) in a THF/Water (3:1) mixture at Room Temperature for 12-24 hours. Lithium is a stronger Lewis acid than Sodium, often facilitating hydrolysis at lower temperatures. If reaction is too slow, heat only to 40-50°C, never reflux [1].

Optimized Experimental Protocol

Based on kinetic data for 2-fluoro-2-arylpropanoic acids [1].

Part 1: Electrophilic Fluorination[3][5][6]

• Setup: Flame-dry a 2-neck round bottom flask under Argon.

• Solvent: Add anhydrous THF (0.2 M concentration relative to substrate).

• Base Addition: Cool to -78°C . Add LiHMDS (1.2 equiv, 1.0 M in THF) dropwise over 10 mins.

• Enolization: Stir at -78°C for 45 minutes . (Critical for complete deprotonation).

• Fluorination: Dissolve NFSI (1.3 equiv) in minimal anhydrous THF. Add this solution dropwise to the enolate at -78°C.

• Reaction: Stir at -78°C for 1 hour, then remove the cooling bath and allow to warm to Room Temperature (RT) over 2-3 hours.

• Quench: Pour into cold sat.

  . Extract with EtOAc (x3). Wash combined organics with water and brine. Dry over .

Part 2: Hydrolysis[7][8]

• Dissolution: Dissolve the crude

  -fluoro ester in THF/MeOH/Water (3:1:1).

• Reagent: Add LiOH·H2O (3.0 equiv).

• Conditions: Stir vigorously at RT for 18 hours. Monitor by TLC/LCMS.

• Workup: Acidify carefully with 1N HCl to pH 2 (Keep cold, 0°C). Extract immediately with DCM or EtOAc.

  • Note: Do not leave the product in strongly acidic aqueous solution for prolonged periods.

Data Summary Table: Optimization Parameters

Parameter	Standard Condition	Optimized Condition	Impact on Yield
Base	LDA	LiHMDS	Reduces side-reactions; higher consistency.
Temperature	0°C	-78°C -> RT	Prevents decomposition of the enolate.
Fluorinating Agent	Selectfluor	NFSI	Soluble in THF; compatible with carbanions.
Hydrolysis Temp	Reflux (80°C)	25°C - 40°C	Prevents defluorination/elimination.

References

• A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids. Source: Molecules (2012).[5] Context: Establishes the LiHMDS/NFSI protocol for 2-fluoro-2-arylpropanoates. URL:[Link]

• Synthesis of α-fluorocarboxylic acids and derivatives. Source: Organic Chemistry Portal (Summarizing Org. Lett. 2021, 23, 9640).[6] Context: Discusses alternative decarboxylative fluorination routes if the enolate route fails. URL:[Link]

• Electrophilic Fluorination with N-F Reagents. Source: Organic Reactions (Vol 69).[7] Context: Comprehensive review of NFSI mechanics and compatibility. URL:[Link]

Sources

• 1. A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope | MDPI [mdpi.com]
• 3. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 4. N-Fluorobenzenesulfonimide (NFSI) [organic-chemistry.org]
• 5. brynmawr.edu [brynmawr.edu]
• 6. α-Fluorocaboxylic acid, ester, amide synthesis by fluorination [organic-chemistry.org]
• 7. organicreactions.org [organicreactions.org]

troubleshooting enantioselective fluorination of 2-arylpropanoic esters

Welcome to the Technical Support Center for Advanced Asymmetric Synthesis. This portal is designed for research scientists and drug development professionals troubleshooting the enantioselective

-fluorination of 2-arylpropanoic esters—a critical transformation for synthesizing metabolically stable analogs of profen-class non-steroidal anti-inflammatory drugs (NSAIDs).

Mechanistic Overview & Workflow

The introduction of a fluorine atom at the

-position of a 2-arylpropanoic ester generates a quaternary stereocenter. Because simple 2-arylpropanoic esters possess a weakly acidic -proton (pKa ~22–25), standard phase-transfer catalysis often fails to generate the requisite enolate efficiently without harsh conditions. Modern protocols circumvent this by utilizing Lewis base catalysis on activated esters (e.g., pentafluorophenyl esters) or transition-metal catalysis (e.g., Pd-BINAP complexes) to form a highly structured chiral enolate intermediate[1][2].

Catalytic cycle of isothiourea-mediated enantioselective ester fluorination.

Troubleshooting Guide & FAQs

Q1: My enantiomeric excess (ee) is consistently plateauing below 50%. How can I improve stereocontrol? Causality: A low ee in electrophilic fluorination is almost always caused by a competing uncatalyzed background reaction. Electrophilic fluorinating agents like N-fluorobenzenesulfonimide (NFSI) are highly reactive[3]. If the base generates the enolate faster than the chiral catalyst can coordinate and shield one face of the substrate, racemic fluorination occurs. Solution:

• Lower the temperature: Shift the reaction from room temperature to -78 °C. The catalyzed pathway has a lower activation energy (

  ) than the background reaction; cooling exponentially favors the chiral pathway.

• Order of addition: Never add the base last. Pre-mix the substrate, chiral catalyst, and base to form the chiral enolate complex before introducing the NFSI dropwise.

Q2: I am observing poor conversion and low yield of the

-fluoro ester. What is going wrong? Causality: Unlike -keto esters, which easily enolize due to dual electron-withdrawing groups[3], 2-arylpropanoic esters are notoriously difficult to deprotonate. If you are using mild bases (like K₂CO₃ or Cs₂CO₃) on a standard methyl ester, the enolate simply isn't forming. Solution: Switch to an activated ester (such as a pentafluorophenyl (PFP) ester). The highly electron-withdrawing PFP group lowers the LUMO of the carbonyl, allowing chiral Lewis base catalysts (like HyperBTM or other isothioureas) to attack the carbonyl carbon and form a reactive C(1)-ammonium enolate under completely neutral conditions[1].

Q3: Are there specific side reactions I should monitor for 2-arylpropanoic esters? Causality: Because the

-position of a 2-arylpropanoic ester already contains a methyl group and an aryl group, fluorination generates a quaternary stereocenter. Therefore, over-fluorination (difluorination) is structurally impossible. However, the highly reactive tertiary enolate is extremely oxophilic. Solution: The primary side reaction is -hydroxylation . Trace oxygen in the solvent will react with the enolate faster than NFSI. You must aggressively degas your solvents (using freeze-pump-thaw cycles) and run the reaction under a strict argon atmosphere.

Q4: Which electrophilic fluorinating agent is optimal for this workflow? Causality: The choice of F⁺ source dictates both solubility in the non-polar solvents required for stereocontrol (like DCM or Toluene) and the redox potential of the reaction. Selectfluor has a high oxidation potential and poor solubility in DCM, often leading to single-electron transfer (SET) radical side reactions rather than clean electrophilic fluorination. Solution: Use NFSI . It is highly soluble in non-polar solvents, has a perfectly tuned oxidation potential for enolates, and its byproduct (dibenzensulfonimide) is easily removed during basic workup[2][3].

Reagent Selection Data

To aid in experimental design, consult the following quantitative comparison of standard electrophilic fluorinating agents used in enolate chemistry:

Fluorinating Agent	Oxidation Potential	Solubility (DCM/Toluene)	Typical ee Impact	Primary Byproduct	Best Use Case
NFSI	Moderate	Excellent	High (up to 99%)	Dibenzensulfonimide	Catalytic asymmetric fluorination of enolates in non-polar media.
Selectfluor	High	Poor	Low to Moderate	DABCO-derivative salt	Aqueous/MeCN mixtures; unactivated C-H fluorination.
N-Fluoropyridinium	Tunable (Low-Mod)	Good	Moderate	Pyridine derivatives	Substrates highly sensitive to acidic byproducts.

Self-Validating Experimental Protocol

The following is a field-proven, step-by-step methodology for the enantioselective

-fluorination of activated 2-arylpropanoic esters using a chiral isothiourea catalyst[1]. This protocol includes built-in analytical checkpoints to validate the reaction state at each phase.

Materials Required:

• Pentafluorophenyl 2-arylpropanoate (Substrate, 0.2 mmol)

• Chiral Isothiourea Catalyst (e.g., (R)-HyperBTM, 10 mol%)

• NFSI (0.24 mmol, 1.2 equiv)

• Anhydrous Dichloromethane (DCM, 3.0 mL)

• Diisopropylethylamine (DIPEA, 1.2 equiv)

Step-by-Step Methodology:

• Substrate Activation Check: Prior to the reaction, confirm the synthesis of your PFP-activated ester.

  • Validation Checkpoint: Run an IR spectrum. The carbonyl stretch should shift from ~1735 cm⁻¹ (standard ester) to ~1780 cm⁻¹ (PFP ester), confirming activation.

• Complex Formation: In a flame-dried Schlenk tube under a strict Argon atmosphere, dissolve the PFP ester (0.2 mmol) and the chiral isothiourea catalyst (10 mol%) in anhydrous DCM (2.0 mL).

• Thermal Equilibration: Submerge the Schlenk tube in a dry ice/acetone bath to cool the mixture to -78 °C. Stir for 5 minutes to ensure thermal equilibrium.

• Enolization: Add DIPEA (1.2 equiv) dropwise. Stir for 15 minutes.

  • Validation Checkpoint: Observe the solution. A subtle color change (often to pale yellow) indicates the successful formation of the C(1)-ammonium enolate.

• Fluorination: Dissolve NFSI (0.24 mmol) in anhydrous DCM (1.0 mL). Add this solution dropwise down the side of the cooled flask over 10 minutes to prevent localized heating.

• Reaction Monitoring: Stir the mixture at -78 °C for 12 hours.

  • Validation Checkpoint: Extract a 0.1 mL crude aliquot, dilute in CDCl₃, and run a rapid ¹⁹F NMR. You should observe the consumption of the NFSI peak (approx. -38 ppm) and the appearance of a new distinct singlet between -150 to -170 ppm, confirming the formation of the

    -fluoro quaternary center.

• Catalyst Turnover & Quench: Add anhydrous methanol (2.0 mL) directly at -78 °C. This quenches the reaction and acts as a nucleophile, cleaving the activated ester to yield the stable

  -fluoro methyl ester while turning over the catalyst[1].

• Workup: Warm to room temperature, concentrate under reduced pressure, and purify via standard silica gel flash column chromatography.

References

• Source: ACS Publications (Organic Letters)
• Enantioselective isothiourea-catalyzed α-fluorination of activated esters Source: JKU ePUB URL
• Source: ACS Publications (Journal of the American Chemical Society)

Sources

• 1. epub.jku.at [epub.jku.at]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 2-Fluoro-2-(3-fluorophenyl)propanoic acid

Welcome to the technical support center for the synthesis and purification of 2-Fluoro-2-(3-fluorophenyl)propanoic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this compound and may encounter challenges in isolating it from common reaction byproducts. Our approach is to provide not just protocols, but the underlying chemical principles to empower you to troubleshoot effectively.

Understanding the Chemistry of the Separation

The successful purification of 2-Fluoro-2-(3-fluorophenyl)propanoic acid hinges on exploiting the differences in physicochemical properties between the target molecule and the likely impurities. The synthetic route to this compound typically involves the electrophilic fluorination of an ester precursor, followed by hydrolysis.[1][2] This multi-step process can leave behind unreacted starting materials and intermediates.

A plausible synthetic pathway is as follows:

• Esterification: 2-(3-fluorophenyl)propanoic acid is converted to its ethyl or methyl ester.

• Fluorination: The ester enolate is reacted with an electrophilic fluorinating agent, such as Selectfluor™, to install the α-fluorine atom.[3]

• Hydrolysis: The resulting ethyl 2-fluoro-2-(3-fluorophenyl)propanoate is hydrolyzed under basic conditions to yield the final carboxylic acid product.[1]

This pathway informs the potential impurity profile we must address.

Table 1: Key Compounds in the Synthesis and Purification

Compound Name	Structure	M.W.	Key Physicochemical Property	Role in Process
2-Fluoro-2-(3-fluorophenyl)propanoic acid	O=C(O)C(F)(c1cccc(F)c1)C	186.16	Acidic (pKa < 4) ; Polar	Final Product
2-(3-fluorophenyl)propanoic acid	O=C(O)C(c1cccc(F)c1)C	168.17	Acidic (pKa ~4.5); Polar	Starting Material
Ethyl 2-(3-fluorophenyl)propanoate	O=C(OCC)C(c1cccc(F)c1)C	196.21	Neutral ; Less Polar	Intermediate
Ethyl 2-fluoro-2-(3-fluorophenyl)propanoate	O=C(OCC)C(F)(c1cccc(F)c1)C	214.20	Neutral ; Less Polar	Fluorinated Intermediate

The most critical difference for purification is the acidic nature of the final product and the starting material versus the neutral character of the ester intermediates . This allows for a robust separation using acid-base liquid-liquid extraction (LLE).

Troubleshooting Guide & FAQs

Question 1: My NMR analysis shows the desired product, but it's contaminated with a significant, less polar byproduct. What is it and how do I remove it?

Likely Cause: This is the most common purification challenge. The less polar impurity is almost certainly the unhydrolyzed ester intermediate, ethyl 2-fluoro-2-(3-fluorophenyl)propanoate . This occurs when the final hydrolysis step is incomplete.

Solution: Purification via Acid-Base Liquid-Liquid Extraction (LLE)

This protocol leverages the acidic proton of your final product. By treating the crude mixture with a base, you can selectively deprotonate the carboxylic acid, making it water-soluble as a carboxylate salt. The neutral ester byproduct will remain in the organic phase and can be washed away.

Expert Insight: The Power of pKa

The introduction of an α-fluorine atom increases the acidity (lowers the pKa) of the carboxylic acid due to the powerful electron-withdrawing inductive effect of fluorine.[4] This makes the product even more readily deprotonated than the starting material, ensuring it will partition cleanly into the aqueous base. The general principle is to adjust the pH of the aqueous phase to be at least two units above the pKa of the acid to ensure complete deprotonation and solubility.[5][6]

Workflow Diagram: Acid-Base Extraction

Caption: Workflow for purification via acid-base extraction.

Step-by-Step Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM). A volume of 10-20 mL per gram of crude material is a good starting point.

• Basification: Transfer the organic solution to a separatory funnel. Add an equal volume of a 1 M aqueous sodium hydroxide (NaOH) solution.

• Extraction 1: Stopper the funnel, invert, and vent frequently to release any pressure. Shake vigorously for 1-2 minutes. Allow the layers to fully separate.

• Separation 1: Drain the lower aqueous layer (containing your deprotonated product) into a clean Erlenmeyer flask. The upper organic layer contains the neutral ester impurity.

• Back-Extraction (Optional but Recommended): To maximize recovery, add a fresh portion of 1 M NaOH to the organic layer remaining in the funnel, shake, and separate again. Combine this second aqueous extract with the first.

• Acidification: Cool the combined aqueous extracts in an ice bath. Slowly add concentrated hydrochloric acid (HCl) or 3-6 M HCl while stirring until the pH of the solution is ~1 (check with pH paper). Your product will precipitate or form an oily emulsion as it becomes protonated and loses its water solubility.

• Extraction 2: Return the acidified mixture to the separatory funnel. Add a fresh portion of ethyl acetate, shake, and separate. This time, your protonated product will move into the organic layer.

• Separation 2: Collect the organic layer. Repeat the extraction of the aqueous layer two more times with fresh ethyl acetate to ensure complete recovery of the product.

• Final Wash & Dry: Combine all organic extracts from step 8. Wash once with a saturated aqueous sodium chloride solution (brine) to remove bulk water. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Isolation: Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to yield the purified carboxylic acid.

Question 2: I've performed the acid-base extraction, but my product is still not pure. Analytical data suggests contamination with the non-fluorinated starting material, 2-(3-fluorophenyl)propanoic acid.

Likely Cause: This indicates that the electrophilic fluorination reaction did not go to completion. Since both the product and the starting material are carboxylic acids, they will behave similarly during the acid-base extraction.

Solution: Purification via Silica Gel Column Chromatography

This technique separates compounds based on their polarity.[7] The α-fluorine atom makes your final product slightly more polar than the non-fluorinated starting material. While this difference is subtle, it is often sufficient for separation on silica gel.

Expert Insight: Polarity and Elution

On a silica gel (SiO₂) stationary phase, which is highly polar, less polar compounds travel faster and elute first, while more polar compounds interact more strongly with the silica and elute later. Your less polar starting material, 2-(3-fluorophenyl)propanoic acid, should elute before your more polar product, 2-fluoro-2-(3-fluorophenyl)propanoic acid. A small amount of acid (e.g., 0.5-1% acetic acid) is often added to the eluent to suppress deprotonation of the carboxylic acids on the silica surface, which prevents peak tailing and improves resolution.

Workflow Diagram: Column Chromatography

Caption: General workflow for purification by column chromatography.

Step-by-Step Protocol: Column Chromatography

• TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC). Test various ratios of a non-polar solvent (like hexane or heptane) and a polar solvent (like ethyl acetate). Add a small amount of acetic acid (e.g., 0.5%) to the solvent mixture. A good system will give Retention Factor (Rf) values between 0.2 and 0.4 for your target compound and show clear separation from the impurity.

• Column Packing: Pack a glass column with silica gel using your chosen eluent system (the "mobile phase").

• Sample Loading: Dissolve your crude acid mixture in a minimal amount of a strong solvent (like dichloromethane). Add a small amount of silica gel to this solution and concentrate it to a dry, free-flowing powder. This "dry loading" method generally gives better separation. Carefully add this powder to the top of your packed column.

• Elution: Add the mobile phase to the top of the column and apply gentle pressure (if needed) to begin eluting the compounds.

• Fraction Collection: Collect the eluting solvent in a series of test tubes or flasks (fractions).

• Monitoring: Spot each fraction on a TLC plate to monitor the separation. Fractions containing only your desired product (which should be the more polar spot, with a lower Rf value) are combined.

• Isolation: Concentrate the combined pure fractions under reduced pressure to obtain your final, purified product.

Question 3: My reaction is complete and clean by crude analysis, but I am struggling to get a pure, solid product. What can I do?

Likely Cause: The product may be an oil at room temperature or may require specific conditions to crystallize.

Solution: Recrystallization

If your product is a solid, recrystallization is an excellent final polishing step to achieve high purity. The goal is to find a solvent system where the product is sparingly soluble at room temperature but highly soluble when hot.

Step-by-Step Protocol: Recrystallization

• Solvent Screening: Place a small amount of your purified product into several test tubes. Add a few drops of different solvents (e.g., hexane, toluene, ethyl acetate/hexane mixture, water) to each. A good solvent will not dissolve the compound at room temperature but will dissolve it completely upon heating.

• Dissolution: In a flask, add the minimum amount of the chosen hot solvent to your crude product until it just dissolves.

• Cooling: Allow the solution to cool slowly to room temperature. If crystals do not form, try scratching the inside of the flask with a glass rod or placing it in an ice bath.

• Isolation: Collect the pure crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

This comprehensive guide provides a structured approach to troubleshooting the common purification challenges encountered during the synthesis of 2-Fluoro-2-(3-fluorophenyl)propanoic acid. By understanding the chemical principles behind these separation techniques, you can adapt and optimize them for your specific experimental outcomes.

References

• Itoh, T., Ishida, N., & Mitsukura, K. (2012). A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Asymmetric Esterification of Racemic Acids with Bis(α-naphthyl)methanol. Molecules, 17(6), 7356–7371. [Link]

• Takeuchi, Y., et al. (2005). Synthesis and optical resolution of 2-aryl-2-fluoropropionic acids, fluorinated analogues of non-steroidal anti-inflammatory drugs (NSAIDs). Chemical & Pharmaceutical Bulletin, 53(5), 561-4. [Link]

• Laali, K. K., & Borodkin, G. I. (2002). First application of ionic liquids in electrophilic fluorination of arenes; Selectfluor™ (F-TEDA-BF4) for “green” fluorination. Journal of the Chemical Society, Perkin Transactions 2, (5), 953-957. [Link]

• Datta, H., & Melvin, P. (n.d.). Electrophilic Fluorination. Bryn Mawr College. [Link]

• Organic Chemistry Portal. (n.d.). Preparation of Aryl Fluorides, Part 1: Electrophilic Fluorination. [Link]

• Kalaritis, P., & Regenye, R. W. (1990). Enantiomerically pure ethyl (R)- and (S)-2-fluorohexanoate by enzyme-catalyzed kinetic resolution. Organic Syntheses, 69, 10. [Link]

• Lajin, B., & Zirbs, R. (2020). Fluorinated carboxylic acids as “ion repelling agents” in reversed-phase chromatography. Journal of Chromatography A, 1632, 461575. [Link]

• Curran, D. P. (1998). Fluorous Reverse Phase Silica Gel. A New Tool for Preparative Separations in Synthetic Organic and Organofluorine Chemistry. Medicina e Chirurgia, 36(1-2), 1-10. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of α-fluorocarboxylic acids and derivatives. [Link]

• Kim, H., et al. (2007). Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns. Bulletin of the Korean Chemical Society, 28(1), 123-128. [Link]

• Stavber, S., & Zupan, M. (2011). Recent Advances in the Application of SelectfluorTM F-TEDA-BF4 as a Versatile Mediator or Catalyst in Organic Synthesis. Molecules, 16(8), 6574-6611. [Link]

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Chempedia. [Link]

• Yamamoto, E., et al. (2024). Evaluation of fluorous affinity using fluoroalkyl-modified silica gel and selective separation of poly-fluoroalkyl substances in organic solvents. Journal of Separation Science. [Link]

• Flynn, A. (2022, February 11). Video pH pKa and Extraction. YouTube. [Link]

• University of Colorado Boulder. (n.d.). Liquid/liquid Extraction. Department of Chemistry. [Link]

Sources

• 1. A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and optical resolution of 2-aryl-2-fluoropropionic acids, fluorinated analogues of non-steroidal anti-inflammatory drugs (NSAIDs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. brynmawr.edu [brynmawr.edu]
• 4. youtube.com [youtube.com]
• 5. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

minimizing side reactions in electrophilic fluorination of phenylacetates

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Advanced Synthesis Support Center. This portal is dedicated to troubleshooting the electrophilic

-fluorination of phenylacetates—a critical transformation in medicinal chemistry for modulating lipophilicity and metabolic stability.

Diagnostic Troubleshooting Workflow

Use the logical matrix below to identify the root cause of your side reactions and navigate to the appropriate solution.

Troubleshooting workflow for minimizing side reactions in phenylacetate fluorination.

Frequently Asked Questions & Mechanistic Troubleshooting

Q1: Why am I getting significant gem-difluorination, and how can I stop it? Root Cause (Causality): The introduction of a highly electronegative fluorine atom at the

-position significantly increases the acidity of the remaining -proton[1]. If unreacted enolate is present alongside the newly formed mono-fluoro product, a rapid acid-base equilibration occurs. The enolate deprotonates the mono-fluoro product, generating a fluoro-enolate that reacts with the electrophilic fluorine source a second time, yielding the gem-difluoro side product[2]. Solution:

• Inverse Addition: Never add the fluorinating agent to the enolate. Instead, add the enolate dropwise to an excess solution of the fluorinating agent. This ensures the electrophile is always in stoichiometric excess relative to the enolate, preventing the accumulation of unreacted enolate that drives the side reaction.

• Base Selection: Use a bulky, non-nucleophilic base like Lithium bis(trimethylsilyl)amide (LHMDS) rather than LDA or NaH. LHMDS provides cleaner enolization without competing nucleophilic attack.

Q2: I am observing fluorination on the aromatic ring instead of the

-position. What is causing this? Root Cause (Causality): You are likely using Selectfluor. The mechanism of electrophilic fluorination can proceed via an SN2-type attack or a Single-Electron Transfer (SET) pathway[3]. Selectfluor is a highly potent oxidant and electrophile. Because the phenyl ring of a phenylacetate is electron-rich, Selectfluor can initiate an Electrophilic Aromatic Substitution (EAS) or SET-mediated radical fluorination directly on the arene[4]. Solution: Switch to N-Fluorobenzenesulfonimide (NFSI). NFSI is a milder, neutral electrophilic fluorinating agent that is highly soluble in THF at -78 °C. It suppresses SET pathways and is highly selective for enolate nucleophiles over electron-rich arenes[5].

Q3: My phenylacetate is hydrolyzing to phenylacetic acid during the reaction. How do I prevent this? Root Cause (Causality): Ester hydrolysis in this context is almost exclusively caused by adventitious moisture reacting with the strong base to form lithium hydroxide, which rapidly saponifies the ester. Solution: Employ strict Schlenk techniques. Ensure your THF is freshly distilled over sodium/benzophenone or passed through an activated alumina solvent purification system. Titrate your LHMDS periodically, as commercial solutions can degrade and accumulate hydroxide over time.

Quantitative Optimization Data

The following table summarizes the quantitative impact of varying reagents and addition methods on the product distribution during the

-fluorination of ethyl phenylacetate.

Fluorinating Agent	Base (1.05 eq)	Addition Method	Mono-Fluoro Yield (%)	gem-Difluoro Yield (%)	Aromatic F Yield (%)
Selectfluor	NaH	Direct	25.0	15.0	40.0
NFSI	LDA	Direct	55.0	20.0	< 2.0
NFSI	LHMDS	Direct	68.0	15.0	< 1.0
NFSI	LHMDS	Inverse	89.0	< 2.0	< 1.0

Note: Data reflects standardized optimization matrices for minimizing over-oxidation and EAS pathways.

Self-Validating Experimental Protocol

Methodology: Highly Selective

-Monofluorination of Ethyl Phenylacetate

This protocol utilizes NFSI and inverse addition to mathematically minimize gem-difluorination and eliminate aromatic substitution. It is designed as a self-validating system —incorporating specific analytical checkpoints to verify success before proceeding to purification.

Step 1: Enolization

• Flame-dry a 50 mL Schlenk flask under vacuum and backfill with dry argon (repeat 3x).

• Add ethyl phenylacetate (1.0 mmol, 1.0 eq) and anhydrous THF (5.0 mL). Cool the solution to -78 °C using a dry ice/acetone bath.

• Dropwise add LHMDS (1.05 mL of a 1.0 M solution in THF, 1.05 eq). Stir for 60 minutes at -78 °C to ensure complete, irreversible enolate formation.

Step 2: Inverse Addition Fluorination 4. In a separate flame-dried 100 mL Schlenk flask, dissolve NFSI (347 mg, 1.1 mmol, 1.1 eq) in anhydrous THF (5.0 mL). Cool this solution to -78 °C. 5. Using a cannula, transfer the enolate solution dropwise into the NFSI solution over 30 minutes. Maintain vigorous stirring. 6. Stir the reaction mixture at -78 °C for an additional 2 hours.

Step 3: Quench and Workup 7. Quench the reaction at -78 °C by adding 5 mL of saturated aqueous NH

Cl. Allow the mixture to warm to room temperature. 8. Extract the aqueous layer with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na SO , and concentrate under reduced pressure.

Step 4: System Validation (Crucial) Before column chromatography, dissolve a 5 mg aliquot of the crude mixture in CDCl

and acquire a F NMR spectrum (unprotonated).

• Validation Checkpoint 1 (Success): Look for a distinct doublet between -170 ppm and -190 ppm (

  Hz). This confirms the presence of the desired -monofluoro product.

• Validation Checkpoint 2 (Failure Mode): Look for a singlet between -100 ppm and -110 ppm. This indicates gem-difluorination[1]. If the integration of this singlet is >5% relative to the doublet, your addition rate in Step 5 was too fast, or the enolate was not kept sufficiently cold.

• Validation Checkpoint 3 (Reagent Status): A singlet at approximately -38 ppm indicates unreacted NFSI, which is normal and easily separated via silica gel chromatography.

References

• Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope MDPI[Link][4]

• Electrophilic fluorination Wikipedia[Link][3]

• Dihaloiodoarenes

  , -Dihalogenation of Phenylacetate Derivatives Organic-Chemistry.org (J. Am. Chem. Soc.)[Link][1]

• Visible-Light-Induced Defluorinative Giese Reaction of gem-Difluorides via the ConPET Process: A Route to tert-Alkyl Fluorides ACS Organic Letters[Link][2]

Sources

• 1. Dihaloiodoarenes: α,α-Dihalogenation of Phenylacetate Derivatives [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 4. Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

stability of 2-Fluoro-2-(3-fluorophenyl)propanoic acid under basic conditions

This is a technical support guide designed for researchers working with 2-Fluoro-2-(3-fluorophenyl)propanoic acid . It synthesizes structural analysis with fluorocarbon chemistry principles to provide actionable troubleshooting steps.

Technical Support Center: Stability & Handling of -Fluoro Carboxylic Acids

Executive Summary

2-Fluoro-2-(3-fluorophenyl)propanoic acid is a specialized fluorinated building block. Its stability profile is distinct from non-fluorinated analogs due to the quaternary

-carbon . Unlike typical carboxylic acids or -fluoro acids with an available proton, this molecule lacks an -hydrogen. This structural feature confers exceptional resistance to racemization and base-mediated -elimination under standard conditions. However, specific degradation pathways involving decarboxylation and solvolysis become relevant under forcing conditions.

Part 1: Critical Stability Analysis (The "Why" and "How")

To troubleshoot effectively, you must understand the forces at play. The stability of this molecule in basic media (pH > 7) is governed by three factors:

• The Quaternary Blockade: The

  -carbon is bonded to a Fluorine, a Methyl group, a 3-Fluorophenyl ring, and the Carboxylate. There is no -proton . This renders the standard mechanisms of racemization (enolization) and E1cB elimination chemically impossible.

• The C-F Bond Strength: The C-F bond (

  116 kcal/mol) is the strongest single bond to carbon. Without an adjacent acidic proton to activate an elimination pathway, this bond is kinetically inert to hydroxide attack at room temperature.

• Carboxylate Repulsion: In basic conditions, the molecule exists as a carboxylate anion (

  ). This negative charge electrostatically repels nucleophiles ( ), protecting the sterically crowded -carbon from attack.

Stability Logic Diagram

The following diagram illustrates the blocked and active pathways for this molecule in basic media.

Caption: Stability pathway analysis showing the structural blockade of standard degradation routes (Racemization/Elimination) due to the quaternary center.

Part 2: Troubleshooting Guides & FAQs

Scenario A: "I observe a new impurity after heating my reaction in NaOH."

Diagnosis: While the molecule is stable at room temperature, refluxing in strong base (e.g., 2M NaOH, 100°C+) can induce

Solvolysis . The fluoride is a poor leaving group, but the tertiary carbocation intermediate is stabilized by the phenyl ring, allowing slow replacement of Fluorine by Hydroxyl.

The Mechanism:

Corrective Action:

• Lower the Temperature: Maintain reaction temperature below 50°C during basic hydrolysis steps.

• Switch Bases: If hydrolysis of an ester precursor is the goal, use LiOH in THF/Water at room temperature. Lithium acts as a Lewis acid to coordinate the carbonyl, accelerating hydrolysis without requiring thermal energy that risks defluorination.

• Check 19F NMR: The starting material will have a distinct signal around -140 to -160 ppm (depending on reference). The impurity (free fluoride ion) will appear as a sharp singlet at -119 ppm in aqueous media.

Scenario B: "My chiral HPLC shows a single peak, but I'm worried about racemization during workup."

Diagnosis: You are likely experiencing "phantom anxiety." As detailed in the Core Directive, racemization is mechanistically impossible via standard pathways for this specific molecule.

Technical Explanation: Racemization typically occurs via the removal of an

-proton to form a planar enolate.

• Your Molecule:[1][2] The

  -position holds: (1) Phenyl,[3] (2) Methyl, (3) Fluorine,[1][2][3][4][5][6][7][8][9] (4) Carboxyl.[3]

Validation Protocol:

• Run chiral HPLC/SFC. If you see a second peak, it is likely a regioisomer from the synthesis of the starting material (e.g., 2-fluorophenyl isomer), not an enantiomer formed during workup.

Scenario C: "The compound precipitated unexpectedly during pH adjustment."

Diagnosis: This is a solubility issue, not a stability issue.

-Fluoro acids often have different solubility profiles than their non-fluorinated counterparts due to the lipophilicity of the fluorine atom (the "Polar Hydrophobicity" effect).

Data Table: Solubility & Handling

Parameter	Characteristic	Troubleshooting Tip
pKa (Approx)	~3.5 - 4.0	The fluorine atom inductively lowers the pKa (makes it more acidic) compared to non-fluorinated analogs.
Salt Form	High water solubility	At pH > 8, the species is fully dissolved.
Free Acid	Low water solubility	Upon acidification (pH < 3), the free acid may "oil out" rather than crystallize due to the fluorine disrupting crystal packing.
Extraction	High organic affinity	Extract with DCM or MTBE . Avoid Ethyl Acetate if precise phase separation is difficult due to emulsions.

Protocol for Isolation:

• Cool the basic solution to 0°C.

• Slowly add 1N HCl until pH reaches ~2.0.

• Do not wait for crystals. Immediately extract into Methyl tert-butyl ether (MTBE).

• Wash organic layer with brine, dry over

  , and concentrate.

Part 3: Experimental Validation (Self-Check)

To confirm the integrity of your batch, perform this rapid checkpoint experiment.

The "Fluoride Leak" Test: If the molecule is degrading, it releases free fluoride ions (

).

• Sample: Take 10 mg of your compound.

• Condition: Dissolve in 0.5 mL of 1N NaOH. Let stand for 2 hours.

• Analysis: Run a standard 19F NMR (unprotonated).

  • Pass: Single peak corresponding to the organic fluorine (typically -140 to -160 ppm range).

  • Fail: Appearance of a peak at -119 ppm (Free Fluoride).

References

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews. (Fundamental review of C-F bond strength and electrostatic repulsion preventing nucleophilic attack).

• Wang, J., Sánchez-Roselló, M., Aceña, J. L., del Pozo, C., Sorochinsky, A. E., Fustero, S., Soloshonok, V. A., & Liu, H. (2014). Fluorine in Pharmaceutical Industry: Fluorine-Containing Drugs Introduced to the Market in the Last Decade. Chemical Reviews. (Discusses metabolic stability of quaternary alpha-fluoro centers).

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. (Details the impact of fluorine on pKa and lipophilicity).

• Hunter, L. (2010). The C–F bond as a conformational tool in organic and medicinal chemistry.[6] Beilstein Journal of Organic Chemistry. (Explains the gauche effect and structural rigidity provided by the C-F bond).

Sources

• 1. Mechanism of defluorination of enflurane. Identification of an organic metabolite in rat and man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Catalytic, Asymmetric α-Fluorination of Acid Chlorides: Dual Metal-Ketene Enolate Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. α-Fluorocaboxylic acid, ester, amide synthesis by fluorination [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. How to Clean and Safely Remove HF from Acid Digestion Solutions for Ultra-Trace Analysis: A Microwave-Assisted Vessel-Inside-Vessel Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Deoxyfluorination with superacids – synthesis and characterization of protonated α-fluorohydroxyacetic acid - PMC [pmc.ncbi.nlm.nih.gov]

resolving peak overlap in HPLC analysis of fluorinated isomers

Status: Operational | Tier: Level 3 (Advanced Method Development)

Topic: Resolving Peak Overlap in HPLC Analysis of Fluorinated Isomers

Welcome to the Fluorinated Isomer Separation Helpdesk. You are likely here because your standard C18 column failed to separate ortho-, meta-, and para-fluorinated regioisomers, or because your fluorinated drug metabolites are co-eluting. Fluorine is unique: it mimics hydrogen’s size but mimics oxygen’s electronegativity. This guide abandons "trial-and-error" in favor of mechanistic control.

Part 1: Emergency Triage (Quick Start)

If you are currently staring at a chromatogram with fused peaks, use this decision matrix immediately.

Triage Decision Matrix

Observation	Probable Cause	Immediate Action
Peaks Co-eluting (Resolution < 1.0)	Insufficient Selectivity ( )	Switch Column: Move from C18 to PFP (Pentafluorophenyl) or C18-PFP .
Partial Separation (Shoulder peaks)	Solvent Interaction Interference	Switch Solvent: Change organic modifier from Acetonitrile (ACN) to Methanol (MeOH) .
Peaks Broad / Tailing	Ionization State Conflict	Adjust pH: Fluorine lowers pKa. Ensure pH is 2 units away from analyte pKa.
Selectivity Exists but Resolution Poor	Thermal Kinetic Noise	Lower Temperature: Reduce column oven to 15–20°C to enhance shape selectivity.

Part 2: Deep Dive Technical Modules

Module A: Stationary Phase Selection (The "PFP" Factor)

The Problem: Standard C18 columns rely on hydrophobic subtraction. Fluorinated isomers often have nearly identical LogP (hydrophobicity) values, rendering C18 blind to their differences.

The Solution: Use a Pentafluorophenyl (PFP) or F5 stationary phase.[1] Mechanism: PFP phases are electron-deficient (Lewis acids) due to the five highly electronegative fluorine atoms on the ring. They separate isomers based on four distinct mechanisms:

• Pi-Pi (

  ) Interactions: The electron-deficient PFP ring attracts electron-rich aromatic analytes.

• Dipole-Dipole Interactions: The strong C-F dipoles orient polar analytes.

• Shape Selectivity: The rigid PFP ring can discriminate between the steric bulk of ortho- vs. para- substitutions better than flexible C18 chains.

• Charge Transfer: Specific to halogenated compounds.

Application Scientist Note: Do not confuse Phenyl-Hexyl with PFP. Phenyl-Hexyl is electron-rich. If your fluorinated analyte is also electron-rich (e.g., fluoro-phenol), a Phenyl-Hexyl column may repel it or offer poor selectivity. PFP is the gold standard for fluorinated aromatics.

Figure 1: Decision tree for selecting the correct fluorinated stationary phase based on analyte structure.

Module B: Mobile Phase Engineering (The Methanol Effect)

The Problem: You switched to a PFP column, but the peaks are still merging when using Acetonitrile.

The Solution: Switch to Methanol (MeOH) . Mechanism:

• Acetonitrile (ACN): Contains a triple bond with its own

  -electrons.[2] ACN molecules can form a "layer" over the PFP stationary phase, competing with your analyte for the interaction sites. This effectively "masks" the column's selectivity.

• Methanol (MeOH): Is a protic solvent with no

  -electrons.[2] It does not compete for the -sites on the PFP ring. This leaves the stationary phase fully accessible to interact with your fluorinated isomers, maximizing separation.

Data Comparison: Solvent Selectivity

Feature	Acetonitrile (ACN)	Methanol (MeOH)	Impact on Fluorinated Isomers
Solvent Type	Aprotic Dipolar	Protic Polar	MeOH allows H-bonding; ACN does not.[3]
Pi-Electron Character	High (Triple Bond)	None	ACN competes with PFP phase; MeOH does not.
Viscosity	Low (Lower Backpressure)	High (Higher Backpressure)	ACN allows faster flow; MeOH requires lower flow/higher temp.
Selectivity ( )	Generally Lower for PFP	Significantly Higher for PFP	Use MeOH for maximum resolution.

Module C: Thermodynamics (Temperature Control)

The Problem: Resolution is marginal (Rs = 1.2). You try heating the column to sharpen peaks, but they merge instead.

The Solution: Lower the temperature (15°C - 25°C). Mechanism: Separating isomers (especially ortho vs. para) is often a function of Shape Selectivity (Entropy driven).

• High Temperature: Increases molecular rotation and vibration. The "effective size" of the isomers becomes blurred, making them look identical to the stationary phase.

• Low Temperature: "Freezes" the molecules into their distinct shapes. This maximizes the steric fit differences between the isomer and the PFP ligands.

Protocol:

• Start at 35°C.

• Decrease temperature in 5°C increments.

• Observe Resolution (

  ). If increases as T decreases, the separation is entropy-driven (shape selective).

• Warning: Lowering T increases viscosity. Ensure system pressure remains within limits (especially with Methanol).

Part 3: Troubleshooting FAQs

Q1: I have baseline resolution, but my fluorinated aniline peak is tailing severely. Why? A: This is likely a pKa issue. Fluorine is highly electron-withdrawing. If you have a fluorine on an aniline ring, it lowers the pKa of the amine group, making it less basic. However, it may still interact with residual silanols.

• Fix: Ensure your mobile phase pH is at least 2 units above the pKa (to keep it neutral) or below the pKa (to keep it fully charged), depending on your method. For PFP columns, acidic mobile phases (0.1% Formic Acid) are standard. If tailing persists, add Ammonium Formate buffer (10-20 mM) to mask silanols.

Q2: My retention times are drifting on my PFP column. A: PFP phases can be sensitive to "dewetting" in 100% aqueous conditions (though less so than C18) or slow equilibration.

• Fix: PFP columns often require longer equilibration times than C18 due to the complex solvation layer formed by the fluorine atoms. Allow 20–30 column volumes of equilibration when switching mobile phases.

Q3: Can I use Tetrahydrofuran (THF)? A: THF is a strong solvent that can disrupt hydrogen bonding.

• Fix: Only use THF if MeOH and ACN fail. THF can swell polymer-based tubing in older HPLC systems. However, for rigid planar isomers, adding 5-10% THF to a Methanol mobile phase can sometimes unlock unique shape selectivity.

Part 4: Interaction Mechanism Visualization

The following diagram illustrates why the PFP phase succeeds where C18 fails.

Figure 2: Mechanistic interaction profile showing how ACN interference blocks the critical Pi-Pi selectivity required for isomer separation.

References

• Restek Corporation. (2025). Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes in One Column. Restek Resource Hub. [Link]

• Shimadzu. (2024).[2] 7 Key Differences in the Use of Methanol and Acetonitrile. Shimadzu Excellence in Science. [Link]

• Chromatography Online (LCGC). (2016). Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC North America. [Link]

• Advanced Chromatography Technologies (ACE). (n.d.). ACE C18-PFP: A Unique C18 Bonded HPLC Column with the Extra Selectivity of a Pentafluorophenyl Phase.[4] ACE HPLC. [Link]

Sources

• 1. laborindo.com [laborindo.com]
• 2. Acetonitrile vs Methanol in Reverse Phase Chromatography [masontechnology.ie]
• 3. chromtech.com [chromtech.com]
• 4. chromatographytoday.com [chromatographytoday.com]

Reference Data & Comparative Studies

validating structure of 2-Fluoro-2-(3-fluorophenyl)propanoic acid by X-ray crystallography

Unambiguous Structural Validation of 2-Fluoro-2-(3-fluorophenyl)propanoic Acid: A Comparative Guide to Single-Crystal X-ray Diffraction vs. NMR and HRMS

Executive Summary

For researchers and drug development professionals, the unambiguous structural and stereochemical validation of fluorinated active pharmaceutical ingredients (APIs) is a strict regulatory requirement. 2-Fluoro-2-(3-fluorophenyl)propanoic acid (CAS 1780644-43-0) presents a unique analytical challenge [4]. Its chiral center at C2 is fully substituted—bonded to a fluorine atom, a methyl group, a carboxylate, and a 3-fluorophenyl ring. This lack of an α-proton renders traditional

H-based Nuclear Overhauser Effect (NOE) NMR techniques largely ineffective for determining absolute stereochemistry.

This guide objectively compares Single-Crystal X-ray Diffraction (SCXRD) against Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS), demonstrating why SCXRD, augmented by solid-state NMR, remains the gold standard for validating the 3D architecture of highly substituted fluorinated chiral centers.

The Analytical Challenge: Why Fluorinated Quaternary Stereocenters Demand SCXRD

In molecules like 2-Fluoro-2-(3-fluorophenyl)propanoic acid, the spatial arrangement of atoms dictates pharmacological efficacy. While HRMS confirms the exact mass and molecular formula (C

H F O ), and 1D/2D NMR ( H, C, F) confirms 2D connectivity, neither can definitively prove the 3D absolute configuration without extensive chiral derivatization [1]. SCXRD directly measures the electron density map, providing unequivocal proof of bond lengths, bond angles, and absolute stereochemistry[1, 5].

Table 1: Comparative Analysis of Validation Techniques

Parameter	SCXRD (Single Crystal)	NMR (Solution & Solid-State)	HRMS (ESI-TOF)
Primary Data Yield	3D Atomic Coordinates, Absolute Configuration	2D Connectivity, Relative Stereochemistry	Exact Mass, Molecular Formula
Phase Required	Solid (High-quality single crystal)	Liquid (Solution) or Solid (Powder)	Gas (Ionized)
Key Strengths	Unequivocal stereochemical proof [1]	Dynamic conformational analysis [1]	High sensitivity, rapid analysis
Main Limitations	Crystal growth is a major bottleneck [1]	Fails to assign absolute configuration without chiral auxiliaries	Provides no structural connectivity

Workflow for Unambiguous Validation

Workflow comparing SCXRD and Solid-State NMR for structural validation.

Experimental Protocols & Causality

Protocol 1: Single Crystal Growth (Self-Validating Vapor Diffusion)

Causality: Growing a high-quality single crystal is the primary bottleneck of SCXRD [1]. For fluorinated propanoic acids, slow vapor diffusion using a good solvent and a volatile antisolvent minimizes thermal convection, promoting orderly lattice packing and preventing the formation of twinned crystals [5].

• Dissolve 10 mg of 2-Fluoro-2-(3-fluorophenyl)propanoic acid in 0.5 mL of dichloromethane (CH

  Cl ) in a 2 mL inner glass vial.

• Place the uncapped inner vial inside a 10 mL outer vial containing 3 mL of hexane.

• Cap the outer vial tightly and incubate at 20 °C undisturbed for 3–5 days.

• Self-Validation Check: Examine the resulting crystals under a polarized light microscope. Complete extinction of light upon rotation by 90° confirms a single crystalline domain, validating the sample for diffraction.

Protocol 2: SCXRD Data Collection and Refinement

Causality: Because the heaviest atoms in this molecule are fluorine and oxygen, standard Molybdenum (Mo K

) radiation provides insufficient anomalous dispersion to determine the absolute configuration. Copper (Cu K ) radiation ( = 1.5418 Å) must be used to maximize the anomalous scattering signal of O and F, allowing for a reliable Flack parameter calculation.

• Mount a suitable crystal (approx. 0.15 × 0.10 × 0.05 mm) on a goniometer using a cryoloop and perfluoropolyether oil.

• Cool the crystal to 100 K using a liquid nitrogen cryostream. This minimizes thermal atomic displacement parameters (B-factors) and prevents radiation damage [1].

• Collect diffraction data using a microfocus Cu K

  source.

• Process data (integration and scaling) and solve the structure using direct methods (e.g., SHELXT).

• Refine the structure using full-matrix least-squares on F

  (SHELXL).

• Self-Validation Check: Ensure the final

  factor is < 0.05 and the Flack parameter is near 0 (with an estimated standard deviation < 0.1) to definitively confirm the correct enantiomer.

Protocol 3: Orthogonal Validation via Solid-State NMR

Causality: SCXRD analyzes a single crystal, which may not represent the bulk synthesized powder. To ensure phase purity and validate the SCXRD structure against the bulk material, solid-state NMR is employed [2, 3].

• Pack the bulk powder into a 4 mm zirconia MAS (Magic Angle Spinning) rotor.

• Acquire

  C and F CP/MAS spectra at a spinning rate of 10–15 kHz.

• Compare the isotropic chemical shifts with those predicted from the SCXRD-derived coordinates using DFT-GIPAW (Density Functional Theory - Gauge Including Projector Augmented Wave) calculations [2].

• Self-Validation Check: A root-mean-square deviation (RMSD) of < 3.5 ppm for

  C between experimental and calculated shifts validates that the bulk powder shares the exact polymorphic form and structure as the single crystal [3].

Quantitative Data Presentation

To objectively assess the success of the SCXRD validation for 2-Fluoro-2-(3-fluorophenyl)propanoic acid, the resulting crystallographic data must meet strict quantitative thresholds.

Table 2: Validation Thresholds for SCXRD of 2-Fluoro-2-(3-fluorophenyl)propanoic acid

Crystallographic Parameter	Expected Value / Validation Threshold
Chemical Formula	C H F O
Formula Weight	186.16 g/mol
Crystal System / Space Group	Monoclinic / (Typical for chiral organic acids)
Data Collection Temperature	100(2) K
Radiation Source	Cu K ( = 1.54178 Å)
Goodness-of-fit on F	1.000 – 1.050
Final R indices[I > 2 (I)]	< 0.050, < 0.120
Flack Parameter	0.00(5) (Strictly required to validate absolute configuration)

Conclusion

While NMR and HRMS are indispensable for rapid purity and 2D connectivity checks, they fall short of providing the definitive 3D spatial coordinates required for chiral fluorinated APIs. By leveraging Cu K

SCXRD—and orthogonally validating the bulk powder via solid-state NMR—researchers can overcome the "missing α-proton" limitation of traditional NMR, securing the absolute configuration of 2-Fluoro-2-(3-fluorophenyl)propanoic acid with uncompromising statistical confidence.

References

• BenchChem. "Unambiguous Structure: A Comparative Guide to the Validation of Odoratone's Architecture via X-ray Crystallography.
• MDPI. "NMR Crystallography as a Vital Tool in Assisting Crystal Structure Determination from Powder XRD Data.
• RSC Publishing. "Crystal structure validation of verinurad via proton-detected ultra-fast MAS NMR and machine learning.
• ChemScene. "1780644-43-0 | 2-Fluoro-2-(3-fluorophenyl)propanoic acid.
• NIH PMC. "Fluorinated Analogs of Organosulfur Compounds from Garlic (Allium sativum): Synthesis and Chemistry.

Strategic Spectroscopic Differentiation: 2-Fluoro vs. 3-Fluorophenyl Isomers

Audience: Researchers, Medicinal Chemists, and Analytical Scientists. Context: Lead Optimization, Structure Elucidation, and Metabolic Stability Profiling.

Executive Summary: The "Fluorine Scan" Imperative

In modern drug discovery, the "fluorine scan"—systematically moving a fluorine atom around a phenyl ring—is a critical tactic to modulate metabolic stability (

), lipophilicity ( ), and binding affinity ( ). However, distinguishing the resulting 2-fluorophenyl (ortho) and 3-fluorophenyl (meta) isomers requires precise spectroscopic validation.

While both isomers share the formula

, their symmetry, electronic environments, and through-space interactions create distinct spectral fingerprints. This guide synthesizes the definitive spectroscopic markers to differentiate these isomers, moving beyond basic characterization to mechanistic structural proof.

NMR Spectroscopy: The Deterministic Standard

Nuclear Magnetic Resonance (NMR) is the primary tool for differentiation. The presence of the spin-active

F nucleus ( , 100% abundance) transforms the H and C spectra into complex, information-rich patterns via spin-spin coupling ( -coupling).

The Coupling Constant Logic ( and )

The magnitude of coupling between fluorine and ring protons/carbons is distance-dependent and follows a predictable decay pattern. This is the most reliable method for assignment.

Table 1: Comparative Coupling Constants (Hz)

Values represent typical ranges for substituted fluorobenzenes.

Coupling Type	Interaction Path	2-Fluoro (Ortho Isomer)	3-Fluoro (Meta Isomer)	Diagnostic Note
	F-C-C-H	8.0 – 10.5 Hz	N/A (at ipso)	Large splitting indicates H is ortho to F.
	F-C-C-C-H	5.0 – 6.5 Hz	6.0 – 8.0 Hz	Meta coupling is distinct but smaller than ortho.
	F-C	~245 Hz	~245 Hz	Confirms C-F bond presence (doublet).
	F-C-C	17 – 25 Hz	21 – 25 Hz	Large splitting on two carbons in ortho isomer.
	F-C-C-C	5 – 10 Hz	7 – 10 Hz	Splitting observed on C4 in meta isomer.

Expert Insight: In a 2-substituted isomer, the

C spectrum will show a large doublet (~21 Hz) for the substituted carbon (C-R). In the 3-substituted isomer, the substituted carbon (C-R) is meta to the fluorine, resulting in a much smaller doublet (~7 Hz). This difference is often definitive.

Experimental Protocol: C{ H, F} Triple Resonance

Standard

C spectra are proton-decoupled but often show complex splitting from F. To simplify assignment, use a triple-resonance experiment if hardware allows.

• Probe Setup: Use a probe capable of tuning to

  C, H, and F (e.g., TBO or TXO probe).

• Acquisition: Set carrier frequencies for

  H and F to the center of their respective spectral windows.

• Decoupling: Apply WALTZ-16 or GARP decoupling on both

  H and F channels during acquisition.

• Result: The

  C spectrum collapses to singlets (removing ), allowing purely chemical-shift-based assignment. Comparison with the F-coupled spectrum confirms the magnitude of .

Visualization: NMR Assignment Decision Tree

Figure 1: Decision logic for distinguishing isomers based on Carbon-Fluorine coupling constants at the substituted carbon.

Vibrational Spectroscopy (IR): The Fingerprint Region

While less specific than NMR, Infrared Spectroscopy (IR) provides rapid confirmation through C-H out-of-plane (OOP) bending vibrations. These modes are highly sensitive to the substitution pattern on the benzene ring.

• 2-Fluoro (1,2-disubstituted): Exhibits a single strong band in the range of 770 – 735 cm⁻¹ .

• 3-Fluoro (1,3-disubstituted): Exhibits two strong bands :

  • 810 – 750 cm⁻¹ (Isolated C-H)

  • 725 – 680 cm⁻¹ (Three adjacent C-H)

Protocol: Ensure the sample is dry (KBr pellet or ATR). Water vapor bands can obscure the 1600 cm⁻¹ aromatic overtones, though the fingerprint region (600-900 cm⁻¹) usually remains clear.

Mass Spectrometry: The "Ortho Effect"[1]

In Mass Spectrometry (MS), particularly Electron Ionization (EI), 2-fluoro isomers often undergo unique fragmentation pathways unavailable to 3-fluoro isomers due to spatial proximity.

Mechanism: Intramolecular Elimination

If the substituent

contains a heteroatom with labile protons (e.g., , , ) or a leaving group, the Ortho Effect facilitates a 6-membered transition state rearrangement.

• 2-Fluoro Isomer: May show a characteristic loss of small neutral molecules (e.g.,

  , ) or rearrangement ions [M - neutral]⁺ that are highly abundant.

• 3-Fluoro Isomer: Typically follows standard fragmentation (alpha-cleavage or loss of substituent), as the fluorine is too distant for direct interaction.

Table 2: Fragmentation Comparison

Feature	2-Fluoro (Ortho)	3-Fluoro (Meta)
Molecular Ion (M⁺)	Often weaker (less stable due to rapid rearrangement).	Often stronger.
Base Peak	May result from rearrangement (e.g., loss of ROH).	Typically simple cleavage (e.g., loss of R).
HF Elimination	Prominent if H-donor is ortho.	Rare/Absent (requires high energy).

Visualization: Ortho-Effect Fragmentation Pathway

Figure 2: Mechanistic divergence in fragmentation. The ortho isomer allows cyclic transition states, leading to unique mass fragments.

Case Study: Impact on Drug Design Properties

Distinguishing these isomers is not merely academic; it dictates the physicochemical profile of a drug candidate.

Metabolic Stability (Metabolic Blocking)

• 3-Fluoro (Meta): Often used to block metabolic "soft spots" at the para-position relative to another substituent, or to prevent hydroxylation at the meta position itself.

• 2-Fluoro (Ortho): Can sterically protect the adjacent substituent

  from enzymatic hydrolysis (e.g., protecting an amide or ester bond from esterases).

Acidity Modulation (pKa)

In benzoic acid derivatives, the position of fluorine significantly alters acidity due to the inductive effect ($ -I $) and field effects.

• 2-Fluorobenzoic acid: pKa

  3.27 (Stronger acid due to proximity).

• 3-Fluorobenzoic acid: pKa

  3.86.

• Implication: This shift affects solubility and membrane permeability at physiological pH.

References

• BenchChem. A Spectroscopic Showdown: Differentiating Ortho- and Para-Substituted Dialkylbenzenes. (2025). Retrieved from

• Mohanty, S., & Venkateswarlu, P. Proton and fluorine N.M.R.[1] spectra of fluorobenzene. Molecular Physics, 11(4), 329-336.[1] (1966). Retrieved from

• Schaefer, T., et al. Long-range 1H, 19F and 13C, 19F coupling constants and molecular orbital computations. Canadian Journal of Chemistry, 69, 1047. (1991).[2] Retrieved from

• Doddrell, D., et al. Carbon-13 nuclear magnetic resonance studies of some fluorinated aromatic compounds. Journal of the Chemical Society, Perkin Transactions 2. (1976).[3] Retrieved from

• Meanwell, N. A. Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(2), 582–612. (2018). Retrieved from

Sources

• 1. sfu.ca [sfu.ca]
• 2. mdpi.com [mdpi.com]
• 3. eclass.uoa.gr [eclass.uoa.gr]